11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Core Science & Biosynthesis

Unveiling a Sesquiterpenoid Glycoside: A Technical Guide to the Isolation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from Punica granatum

For Immediate Release

This technical guide provides an in-depth overview of the isolation and characterization of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a sesquiterpenoid glycoside identified in Punica granatum (pomegranate). This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry, offering a foundational understanding of the processes involved in extracting and identifying this specific phytochemical.

While 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a known constituent of Punica granatum, detailed public-domain protocols for its specific isolation are not extensively documented in readily available scientific literature. The information presented herein is a synthesis of established methodologies for the isolation of analogous compounds from plant matrices, particularly focusing on the phytochemical wealth of pomegranate flowers.

Introduction

Punica granatum is a rich source of a diverse array of bioactive compounds, including polyphenols, flavonoids, and terpenoids. Among these, sesquiterpenoids and their glycosides are a class of compounds with growing interest due to their potential pharmacological activities. 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester represents one such molecule within the complex chemical profile of pomegranate. This guide outlines a generalized yet detailed approach to its isolation, based on common phytochemical practices.

Experimental Protocols

The isolation of a specific natural product is a multi-step process that involves extraction, fractionation, and purification. The following protocols are proposed as a robust methodology for obtaining 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from Punica granatum flowers.

Plant Material Collection and Preparation

Fresh flowers of Punica granatum should be collected and authenticated by a plant taxonomist. The flowers are then shade-dried at room temperature to preserve thermolabile constituents and ground into a coarse powder to increase the surface area for extraction.

Extraction

A suitable solvent system is crucial for the efficient extraction of the target compound. Given the glycosidic and moderately polar nature of the target molecule, a hydroalcoholic solvent is recommended.

Protocol:

• Macerate the powdered plant material (1 kg) with 70% methanol (B129727) (5 L) at room temperature for 72 hours with occasional stirring.

• Filter the extract through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude methanolic extract.

Fractionation

Fractionation of the crude extract is necessary to separate compounds based on their polarity.

Protocol:

• Suspend the crude methanolic extract in distilled water (500 mL).

• Perform liquid-liquid partitioning successively with solvents of increasing polarity: n-hexane, chloroform, ethyl acetate (B1210297), and n-butanol.

• The target compound, being a glycoside, is expected to be enriched in the more polar fractions, primarily the ethyl acetate and n-butanol fractions.

• Concentrate each fraction to dryness using a rotary evaporator.

Purification

Column chromatography is the primary method for the purification of the target compound from the enriched fractions.

Protocol:

• Subject the ethyl acetate and/or n-butanol fractions to column chromatography over a silica (B1680970) gel (60-120 mesh) column.

• Elute the column with a gradient solvent system, starting with a non-polar solvent and gradually increasing the polarity. A typical gradient could be chloroform-methanol (e.g., 98:2, 95:5, 90:10, 80:20, v/v).

• Collect fractions of 20-25 mL and monitor them by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., chloroform:methanol, 9:1) and visualizing with an appropriate spraying reagent (e.g., anisaldehyde-sulfuric acid reagent followed by heating).

• Pool the fractions showing similar TLC profiles.

• Further purify the pooled fractions containing the target compound using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a methanol-water or acetonitrile-water gradient system.

Data Presentation

While specific quantitative data for the isolation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is not available in the public domain, the following tables represent the expected format for presenting such data upon successful isolation and characterization.

Table 1: Extraction and Fractionation Yields

Step	Starting Material (g)	Yield (g)	Percentage Yield (%)
Crude Methanol Extract	1000	Data not available	Data not available
n-Hexane Fraction	Data from crude extract	Data not available	Data not available
Chloroform Fraction	Data from crude extract	Data not available	Data not available
Ethyl Acetate Fraction	Data from crude extract	Data not available	Data not available
n-Butanol Fraction	Data from crude extract	Data not available	Data not available
Aqueous Fraction	Data from crude extract	Data not available	Data not available

Table 2: Spectroscopic Data for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Spectroscopic Technique	Key Data Points
¹H NMR	Chemical shifts (δ) in ppm, coupling constants (J) in Hz
¹³C NMR	Chemical shifts (δ) in ppm
Mass Spectrometry (HR-ESI-MS)	m/z [M+H]⁺ or [M+Na]⁺
FT-IR	Key absorption bands (ν) in cm⁻¹

Visualization of Workflow

The following diagram illustrates the logical flow of the isolation and purification process.

Caption: Experimental workflow for the isolation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Signaling Pathways: A Frontier for Investigation

Currently, there is a lack of specific research on the signaling pathways modulated by 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. However, other compounds from Punica granatum, such as punicalagin, have been shown to influence various cellular signaling cascades, including those involved in inflammation and apoptosis. Future research should aim to elucidate the bioactivity of this specific sesquiterpenoid glycoside.

The diagram below represents a hypothetical signaling pathway that could be investigated for modulation by the isolated compound, based on the known activities of other pomegranate constituents.

Caption: Hypothetical modulation of the NF-κB signaling pathway.

Conclusion

This technical guide provides a comprehensive, albeit generalized, framework for the isolation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from Punica granatum. The successful isolation and characterization of this compound will pave the way for further investigation into its biological activities and potential therapeutic applications. The methodologies and data presentation formats outlined here serve as a valuable resource for researchers embarking on the phytochemical exploration of this promising natural product.

An In-depth Technical Guide to 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester (CAS 75911-16-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpenoid glycoside, a class of natural products known for their diverse pharmacological potential. This technical guide provides a comprehensive overview of the available information on this compound, primarily isolated from plants of the Ixeris genus, particularly Ixeris sonchifolia. Due to the limited specific research on this exact molecule, this document synthesizes data from closely related analogs to present a predictive profile of its chemical properties, potential biological activities, and relevant experimental methodologies. The guide is intended to serve as a foundational resource for researchers interested in the therapeutic potential of sesquiterpene lactones and their derivatives.

Chemical and Physical Properties

While detailed experimental data for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is not extensively published, its basic properties can be summarized from available supplier information and chemical databases.

Property	Value	Source
CAS Number	75911-16-9	[Vendor Data]
Molecular Formula	C₂₁H₃₀O₉	[1][2]
Molecular Weight	426.46 g/mol	[2][3][4]
Class	Sesquiterpenoid Glycoside	[Inferred]
Natural Source	Ixeris sonchifolia (Bge.) Hance	[1][3][5][6][7]
Alternate Source	Punica granatum (Pomegranate)	[8]
Purity (Typical)	≥98%	[9]
Appearance	Powder	[9]
Storage	-20°C for long-term storage	[3]

Potential Biological Activity and Therapeutic Relevance

Direct pharmacological studies on 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester are scarce. However, the genus Ixeris is a rich source of sesquiterpenoids that exhibit a range of biological activities, including cytotoxic, neuroprotective, and anti-inflammatory effects.[3][6] The activity of this compound can be inferred from studies on structurally similar molecules isolated from the same plant source.

Cytotoxic Activity

Several sesquiterpene derivatives from Ixeris sonchifolia have demonstrated potent cytotoxicity against various cancer cell lines. A study on new sesquiterpenes from this plant reported that a related compound exhibited significant cytotoxicity against A549 human lung carcinoma cells.

Compound	Cell Line	IC₅₀ (µM)	Reference
Secoixerin Z (related sesquiterpene)	A549	5.6 ± 0.9	[6]

Given the structural similarity, it is plausible that 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester may also possess cytotoxic properties. The presence of the α-methylene-γ-lactone moiety in the parent taraxinic acid structure is a common feature in cytotoxic sesquiterpenoids, although hydrogenation at the 11,13-position in the dihydro- derivative might modulate this activity.

Neuroprotective Activity

Phytochemical investigations of methanol (B129727) extracts from Ixeris sonchifolia have led to the isolation of several sesquiterpenoids with neuroprotective effects. In an oxygen-glucose deprivation/reperfusion-induced SH-SY5Y cell injury model, some of these compounds displayed remarkable protective effects at concentrations of 1, 5, and 10 μM.[3] This suggests a potential therapeutic application for compounds like 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in the context of neurodegenerative diseases or ischemic brain injury.

Experimental Protocols

Detailed experimental protocols for the specific isolation and biological testing of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester are not available in the literature. The following methodologies are generalized from published studies on the isolation and evaluation of other sesquiterpenoids from Ixeris sonchifolia.[3][6]

Isolation and Purification

• Extraction: Dried and powdered whole plants of Ixeris sonchifolia are typically extracted with 95% ethanol (B145695) at room temperature. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is suspended in water and partitioned successively with petroleum ether, ethyl acetate (B1210297), and n-butanol to separate compounds based on polarity. Sesquiterpene glycosides are often enriched in the ethyl acetate and n-butanol fractions.

• Chromatography: The active fraction (e.g., ethyl acetate) is subjected to repeated column chromatography.

  • Silica Gel Column Chromatography: Elution is performed with a gradient of chloroform-methanol or a similar solvent system to yield several sub-fractions.

  • ODS (Octadecylsilane) Column Chromatography: Further purification is achieved using a reversed-phase column with a methanol-water gradient.

  • Preparative HPLC: Final purification to yield the pure compound is often accomplished using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column.

• Structure Elucidation: The structure of the isolated compound is determined using spectroscopic methods, including:

  • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR): 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy to establish the chemical structure and stereochemistry.

In Vitro Cytotoxicity Assay (Example: MTT Assay)

• Cell Culture: Human cancer cells (e.g., A549) are cultured in an appropriate medium (e.g., RPMI-1640) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 × 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester (typically ranging from 0.1 to 100 µM) for a specified period (e.g., 48 hours). A vehicle control (e.g., DMSO) is also included.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 490 nm using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control, and the IC₅₀ value is determined by plotting cell viability against compound concentration.

Signaling Pathways and Investigative Workflows

As no specific signaling pathways have been elucidated for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a logical workflow for its investigation is proposed below. This workflow outlines the steps from initial screening to more in-depth mechanistic studies.

Caption: Proposed workflow for the investigation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Conclusion and Future Directions

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester represents a promising yet understudied natural product. Based on the pharmacological profile of its plant source, Ixeris sonchifolia, and structurally related sesquiterpenoids, this compound is a candidate for investigation in oncology and neuropharmacology. Future research should focus on:

• Definitive Biological Screening: Systematically evaluating its cytotoxic effects against a broad panel of cancer cell lines and exploring its neuroprotective and anti-inflammatory potential in various in vitro models.

• Mechanism of Action Studies: For any confirmed activities, elucidating the underlying molecular mechanisms and identifying specific cellular targets and signaling pathways.

• In Vivo Efficacy: Validating in vitro findings through appropriate animal models to assess therapeutic potential, pharmacokinetics, and safety.

• Synthesis and Analogs: Developing a synthetic route to enable the production of larger quantities and the creation of novel analogs with improved potency and drug-like properties.

This technical guide, by consolidating the available and inferred data, aims to catalyze further research into this and related sesquiterpenoid glycosides, ultimately unlocking their potential for drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Sesquiterpenoids from Ixeris sonchifolia and their neuroprotective activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CheMondis Marketplace [chemondis.com]
• 5. Sesquiterpene lactones from Ixeris sonchifolia (Bge.) Hance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Three new sesquiterpenes from Ixeris sonchifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sesquiterpene lactones from Ixeris sonchifolia (Bge.) Hance II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

"physical and chemical properties of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester"

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding detailed experimental protocols, comprehensive spectral data, and specific biological activities for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is limited in publicly accessible scientific literature. This guide consolidates available data and provides generalized methodologies based on the analysis of similar natural products.

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a naturally occurring sesquiterpene lactone glycoside. It has been identified as a constituent of Punica granatum (pomegranate).[1] As a member of the terpene lactone class, it represents a scaffold of interest for further investigation into its potential biological and pharmacological properties. This document provides a summary of its known physical and chemical characteristics.

Chemical and Physical Properties

The following tables summarize the known and predicted physicochemical properties of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Table 1: General and Chemical Identifiers

Property	Value	Source
Molecular Formula	C₂₁H₃₀O₉	PubChem[2]
Molecular Weight	426.46 g/mol	PubChem[2]
CAS Number	75911-16-9	TargetMol[3]
IUPAC Name	[(2R,3R,4S,5R,6R)-2,3,5-trihydroxy-6-(hydroxymethyl)oxan-4-yl] (3aS,6E,10E,11aS)-3,10-dimethyl-2-oxo-3a,4,5,8,9,11a-hexahydro-3H-cyclodeca[b]furan-6-carboxylate	PubChem[2]
SMILES	CC1[C@@H]2CC/C(=C\CC/C(=C/[C@H]2OC1=O)/C)/C(=O)O[C@H]3--INVALID-LINK--O)CO">C@@HO	PubChem[2]

Table 2: Experimental and Predicted Physical Properties

Property	Value	Type	Source
Physical Description	Solid	Experimental	PubChem[2]
Melting Point	84 - 86 °C	Experimental	PubChem[2]
Water Solubility	2.56 g/L	Predicted	FooDB
logP (Octanol-Water Partition Coefficient)	0.26	Predicted	FooDB
Density	1.37 g/cm³	Predicted	TargetMol[3]

Table 3: Predicted Mass Spectrometry Data

Adduct	m/z	Predicted CCS (Ų)	Source
[M+H]⁺	427.19628	195.6	PubChemLite[4]
[M+Na]⁺	449.17822	199.2	PubChemLite[4]
[M-H]⁻	425.18172	196.4	PubChemLite[4]
[M+NH₄]⁺	444.22282	200.6	PubChemLite[4]
[M+K]⁺	465.15216	199.6	PubChemLite[4]

Experimental Protocols

3.1. General Isolation and Purification Workflow

The isolation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from a plant source like Punica granatum would typically involve the following steps:

• Extraction: The dried and powdered plant material is extracted with a suitable solvent, such as methanol (B129727) or ethanol, to obtain a crude extract.

• Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, and butanol) to separate compounds based on their polarity. Sesquiterpene glycosides are often found in the more polar fractions.

• Chromatographic Separation: The target fraction is further purified using a combination of chromatographic techniques. This may include:

  • Column Chromatography: Using silica (B1680970) gel or reversed-phase C18 material to achieve initial separation.

  • Preparative High-Performance Liquid Chromatography (HPLC): For final purification to obtain the compound of interest with high purity.

• Structure Elucidation: The structure of the purified compound is then determined using spectroscopic methods, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to determine the chemical structure and stereochemistry.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Caption: Generalized workflow for the isolation and characterization of natural products.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the scientific literature detailing the biological activities or the signaling pathways modulated by 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. While other sesquiterpene lactones have been investigated for a range of activities, including anti-inflammatory and cytotoxic effects, no such studies have been reported for this specific compound.

4.1. Future Research Directions

Given the limited information, future research could focus on:

• Isolation and full spectral characterization: Obtaining pure 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester to acquire and publish its complete NMR and MS data.

• In vitro screening: Evaluating the compound's activity in a panel of biological assays, such as cytotoxicity against cancer cell lines, anti-inflammatory assays (e.g., measuring inhibition of nitric oxide production or cytokine release), and antimicrobial assays.

• Mechanism of action studies: If significant activity is observed, further experiments could be designed to elucidate the underlying mechanism and identify the molecular targets and signaling pathways involved.

Caption: Logical workflow for future research on the title compound.

Conclusion

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a known natural product with established basic chemical properties. However, a comprehensive understanding of its biological and pharmacological potential is currently hampered by the lack of detailed experimental data. The information and proposed methodologies in this guide are intended to serve as a foundation for researchers and scientists to design and conduct further studies to unlock the potential of this molecule.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 11,13-Dihydrotaraxinic acid glucosyl ester | C21H30O9 | CID 131751877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester | TargetMol [targetmol.com]
• 4. PubChemLite - 11,13-dihydrotaraxinic acid glucosyl ester (C21H30O9) [pubchemlite.lcsb.uni.lu]

An In-depth Technical Guide on the Biosynthesis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a sesquiterpene lactone glycoside found in plants of the Taraxacum genus. While the specific enzymes catalyzing this pathway have yet to be fully elucidated, this document outlines a robust hypothetical pathway based on well-characterized analogous systems in the Asteraceae family. It details the probable enzymatic steps, from the formation of the sesquiterpene backbone to the final glycosylation event. Furthermore, this guide furnishes detailed experimental protocols for the identification and functional characterization of candidate enzymes, as well as methods for the isolation and quantification of the target compound. Visual diagrams of the biosynthetic pathway and experimental workflows are provided to facilitate understanding. This document is intended to serve as a foundational resource for researchers investigating the biosynthesis of sesquiterpenoid glycosides and for professionals in drug development interested in the production and modification of these bioactive compounds.

Introduction

Sesquiterpene lactones (STLs) are a large and diverse group of C15 terpenoid natural products, renowned for their wide range of biological activities. A significant number of these compounds are found within the Asteraceae family, to which the genus Taraxacum (dandelion) belongs.[1] 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a glycosylated STL identified in Taraxacum species.[2][3][4] The glycosylation step often enhances the solubility, stability, and bioavailability of the aglycone, making the biosynthetic pathway of such compounds a key area of research for metabolic engineering and drug discovery.

The biosynthesis of STLs begins with the cyclization of the universal C15 precursor, farnesyl diphosphate (B83284) (FPP), by a sesquiterpene synthase (STS).[1] The resulting hydrocarbon scaffold is then subjected to a series of oxidative modifications, primarily catalyzed by cytochrome P450 monooxygenases (CYPs), to form the characteristic lactone ring and other functional groups.[5][6] The final step in the formation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is the attachment of a glucose moiety from a UDP-glucose donor, a reaction catalyzed by a UDP-glycosyltransferase (UGT).[7]

This guide synthesizes the current knowledge on terpenoid biosynthesis to propose a detailed pathway for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and provides the necessary experimental framework to validate it.

Proposed Biosynthetic Pathway

The biosynthesis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is proposed to be a multi-step enzymatic process commencing from the central isoprenoid pathway.

Upstream Pathway: Formation of Farnesyl Diphosphate (FPP)

All terpenoids originate from the five-carbon precursors isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP).[8] These are produced via the mevalonate (B85504) (MVA) pathway in the cytosol and the methylerythritol phosphate (B84403) (MEP) pathway in plastids. For sesquiterpenoids, which are C15 compounds, the cytosolic MVA pathway is the primary source of precursors. FPP synthase then catalyzes the sequential condensation of two molecules of IPP with one molecule of DMAPP to yield farnesyl diphosphate (FPP), the direct precursor to all sesquiterpenoids.[1]

Core Pathway: Formation of the Aglycone

The formation of the aglycone, 11β,13-Dihydrotaraxinic acid, involves three key enzymatic stages as depicted in the pathway diagram below.

• Sesquiterpene Synthase (STS) Activity: FPP is cyclized by an STS. For many STLs in the Asteraceae family, the initial product is a germacrene, such as germacrene A, formed by a germacrene A synthase (GAS).[1]

• Cytochrome P450 (CYP) Mediated Oxidations: The germacrene A backbone undergoes a series of regio- and stereospecific hydroxylations and oxidations catalyzed by CYP enzymes. This sequence likely includes the formation of germacrene A acid, a common intermediate in STL biosynthesis.[1] Subsequent hydroxylations and the enzymatic closure of the γ-lactone ring lead to the formation of taraxinic acid. A final reduction step at the C11-C13 double bond would yield 11β,13-dihydrotaraxinic acid. Enzymes from the CYP71 clan are known to be heavily involved in sesquiterpenoid modifications.[1][9]

• Glycosylation by UDP-Glycosyltransferase (UGT): In the terminal step, a UGT transfers a glucose molecule from UDP-glucose to the carboxylic acid group of 11β,13-dihydrotaraxinic acid, forming the final ester-linked glycoside.[7]

Caption: Hypothetical biosynthetic pathway of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Data Presentation

While specific quantitative data for the biosynthesis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is not yet available, the following tables summarize the proposed enzymatic steps and provide hypothetical kinetic parameters based on analogous characterized enzymes from other sesquiterpenoid pathways. These values serve as a benchmark for future experimental validation.

Table 1: Proposed Enzymatic Reactions and Analogous Enzymes

Step	Substrate	Product	Enzyme Class	Analogous Enzyme (Source)
1	Farnesyl Diphosphate	Germacrene A	Sesquiterpene Synthase (STS)	Germacrene A Synthase (GAS) (Cichorium intybus)
2	Germacrene A	Germacrene A Acid	Cytochrome P450 (CYP)	Germacrene A Oxidase (GAO) (Lactuca sativa)
3	Germacrene A Acid	Taraxinic Acid	Cytochrome P450 (CYP)	Costunolide Synthase (CYP71BL) (Lactuca sativa)
4	Taraxinic Acid	11β,13-Dihydrotaraxinic Acid	Reductase	Unknown
5	11β,13-Dihydrotaraxinic Acid	11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester	UDP-Glycosyltransferase (UGT)	UGTs from various plants glycosylating terpenoids[10]

Table 2: Hypothetical Quantitative Enzyme Kinetic Data (for reference)

Enzyme Class	Substrate	K_m (µM)	k_cat (s⁻¹)	Source of Analogous Data
Sesquiterpene Synthase	Farnesyl Diphosphate	1 - 10	0.01 - 1.0	[11]
Cytochrome P450	Sesquiterpene	10 - 100	0.1 - 10	[12]
UDP-Glycosyltransferase	Aglycone	20 - 200	0.05 - 5.0	[13]
UDP-Glycosyltransferase	UDP-Glucose	100 - 1000	-	[13]

Note: These values are illustrative and derived from published data on enzymes with similar functions. Actual values for the specific enzymes in the target pathway may vary significantly.

Experimental Protocols

The following protocols provide a framework for the identification and characterization of the enzymes involved in the biosynthesis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: Experimental workflow for candidate gene discovery via transcriptome analysis.

Protocol 1: Identification of Candidate Genes via Transcriptome Analysis

• Plant Material: Collect root tissue from Taraxacum officinale, a known source of taraxinic acid derivatives.[3] Collect at different developmental stages if pursuing differential expression analysis. Flash-freeze in liquid nitrogen and store at -80°C.

• RNA Extraction: Extract total RNA using a suitable plant RNA extraction kit or a CTAB-based method. Assess RNA quality and integrity using a spectrophotometer (A260/280 ratio) and agarose (B213101) gel electrophoresis or a Bioanalyzer.

• Library Preparation and Sequencing: Prepare an mRNA sequencing library using a commercial kit (e.g., Illumina TruSeq RNA Library Prep Kit). Perform high-throughput sequencing on an Illumina platform (e.g., NovaSeq) to generate at least 20 million paired-end reads per sample.

• Bioinformatic Analysis:

  • Quality Control: Trim adapter sequences and low-quality reads using software like Trimmomatic.

  • Transcriptome Assembly: Perform de novo assembly of the high-quality reads using Trinity or SOAPdenovo-Trans to reconstruct the transcriptome.

  • Functional Annotation: Annotate the assembled transcripts by performing BLAST searches against public databases (NCBI nr, Swiss-Prot). Identify protein domains using InterProScan.

  • Candidate Gene Mining: Use the sequences of known sesquiterpene synthases, plant CYPs (especially from the CYP71 clan), and terpenoid-active UGTs as queries in a local BLAST search against the assembled transcriptome to identify homologous candidate genes.

Caption: General workflow for the functional characterization of candidate enzymes.

Protocol 2: Functional Characterization of a Candidate Sesquiterpene Synthase (STS)

• Cloning: Amplify the full-length open reading frame of a candidate STS from cDNA and clone it into an E. coli expression vector (e.g., pET-28a) with a His-tag.

• Heterologous Expression: Transform the construct into an expression strain of E. coli (e.g., BL21(DE3)). Grow the culture to an OD600 of 0.6-0.8 and induce protein expression with IPTG at a low temperature (e.g., 18°C) overnight.

• Protein Purification: Harvest the cells, lyse them by sonication, and purify the His-tagged protein from the soluble fraction using immobilized metal affinity chromatography (IMAC).

• Enzyme Assay:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 10% glycerol, 5 mM DTT).

  • Add the purified enzyme (1-5 µg) to the buffer.

  • Start the reaction by adding the substrate, farnesyl diphosphate (FPP), to a final concentration of 50 µM.

  • Overlay the reaction with a layer of an organic solvent (e.g., hexane (B92381) or dodecane) to trap volatile products.

  • Incubate at 30°C for 1-2 hours.

• Product Analysis: Collect the organic layer and analyze it by Gas Chromatography-Mass Spectrometry (GC-MS) to identify the sesquiterpene products by comparing their mass spectra and retention times to authentic standards or spectral libraries.

Protocol 3: Functional Characterization of a Candidate Cytochrome P450 (CYP)

• System Selection: Co-expression in Nicotiana benthamiana or a yeast strain engineered to produce the STS product is recommended, as CYPs require a CPR partner for electron transfer.

• Cloning: Clone the candidate CYP and its cognate cytochrome P450 reductase (CPR) into a suitable plant transient expression vector (e.g., pEAQ-HT).

• Transient Expression (N. benthamiana):

  • Transform the constructs into Agrobacterium tumefaciens.

  • Co-infiltrate the Agrobacterium strains carrying the CYP, CPR, and the previously characterized STS into the leaves of N. benthamiana.

  • Incubate the plants for 5-7 days.

• Metabolite Extraction: Harvest the infiltrated leaf patches, grind them in liquid nitrogen, and extract the metabolites with an appropriate solvent (e.g., ethyl acetate (B1210297) or methanol).

• Product Analysis: Analyze the extract using Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Look for new peaks in the co-expressed samples with masses corresponding to the expected oxidized products (e.g., hydroxylated or carboxylated sesquiterpenes) compared to controls (empty vector, STS only).

Protocol 4: Functional Characterization of a Candidate UDP-Glycosyltransferase (UGT)

• Substrate Acquisition: The aglycone, 11β,13-dihydrotaraxinic acid, must be available. It can be isolated from a natural source or obtained by enzymatic hydrolysis of the glycoside.[14][15]

• Cloning and Expression: Clone and express the candidate UGT in E. coli and purify it as described in Protocol 2.

• Enzyme Assay (Method A - LC-MS):

  • Prepare an assay buffer (e.g., 100 mM potassium phosphate buffer, pH 7.5).

  • Combine the purified enzyme, the aglycone substrate (e.g., 200 µM), and the sugar donor UDP-glucose (e.g., 2 mM).

  • Incubate at 30°C for 1 hour. Stop the reaction by adding an equal volume of methanol (B129727).

  • Analyze the reaction mixture by LC-MS to detect the formation of the glycosylated product, identified by its increased mass (mass of aglycone + 162.14 Da).

• Enzyme Assay (Method B - UDP-Glo™ Assay):

  • This commercial assay measures the amount of UDP released, which is stoichiometric with the amount of product formed.[16][17]

  • Perform the UGT reaction as described above in a microplate format.

  • After incubation, add the UDP Detection Reagent according to the manufacturer's protocol.

  • Measure the resulting luminescence, which is proportional to the UGT activity. This method is ideal for high-throughput screening and enzyme kinetics.

Protocol 5: Isolation and Quantification of the Target Compound from Plant Material

• Extraction:

  • Air-dry and pulverize Taraxacum root material.

  • Perform extraction with a solvent such as methanol or ethanol (B145695) at room temperature with agitation.

  • Concentrate the crude extract under reduced pressure.

• Purification:

  • Partition the crude extract between water and a series of solvents of increasing polarity (e.g., hexane, chloroform, ethyl acetate) to fractionate the compounds.

  • Subject the active fraction (determined by preliminary LC-MS analysis) to column chromatography (e.g., silica (B1680970) gel or Sephadex LH-20).

  • Perform final purification using preparative or semi-preparative High-Performance Liquid Chromatography (HPLC) on a C18 column.

• Structural Elucidation: Confirm the identity of the isolated compound using Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMBC, HSQC).[4]

• Quantification:

  • Develop an analytical HPLC method with a suitable detector (e.g., UV or ELSD).

  • Prepare a standard curve using the purified compound of known concentration.

  • Extract known amounts of plant material, process as above, and analyze using the developed HPLC method to determine the concentration of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in the original tissue.[18]

Conclusion

This guide provides a comprehensive, albeit hypothetical, framework for the biosynthesis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. The proposed pathway, grounded in established principles of sesquiterpenoid metabolism, offers a clear roadmap for future research. The detailed experimental protocols provided herein equip researchers with the necessary tools to identify the specific genes and enzymes involved, functionally characterize their roles, and quantify the final product. Elucidating this pathway will not only advance our fundamental understanding of plant specialized metabolism but also pave the way for the biotechnological production of this and other valuable bioactive sesquiterpenoid glycosides.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Sesquiterpenoids and phenolics from roots of Taraxacum udum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Further sesquiterpenoids and phenolics from Taraxacum officinale - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Glycosyltransferases: Mining, engineering and applications in biosynthesis of glycosylated plant natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Discovery and modification of cytochrome P450 for plant natural products biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Triterpenoid-biosynthetic UDP-glycosyltransferases from plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Functional expression and characterization of sesquiterpene synthases from Artemisia annua L. using transient expression system in Nicotiana benthamiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Biosynthesis of Eupatolide-A Metabolic Route for Sesquiterpene Lactone Formation Involving the P450 Enzyme CYP71DD6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. khu.elsevierpure.com [khu.elsevierpure.com]
• 15. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells [pubmed.ncbi.nlm.nih.gov]
• 16. UDP-Glo™ Glycosyltransferase Assay [worldwide.promega.com]
• 17. worldwide.promega.com [worldwide.promega.com]
• 18. Quantitative determination of triterpenoid glycosides in Fatsia japonica Decne. & Planch. using high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and its Analogs

Disclaimer: As of late 2025, a comprehensive literature review reveals a significant scarcity of published research specifically on 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester . The majority of available information pertains to its close structural analog, taraxinic acid and its β-D-glucopyranosyl ester . This guide, therefore, focuses on the available data for these related compounds to provide insights that may be applicable to the target molecule. The information presented herein is intended for researchers, scientists, and drug development professionals as a foundational resource.

Introduction to Taraxinic Acid Derivatives

Taraxinic acid and its derivatives are sesquiterpene lactones, a class of natural products known for their diverse biological activities. These compounds are commonly found in plants of the Asteraceae family, such as dandelion (Taraxacum officinale). The core structure, a germacranolide, is often glycosylated, which can modulate its biological effects. A key study by Choi et al. (2002) investigated the cytotoxic properties of taraxinic acid-1'-O-β-D-glucopyranoside and its aglycone, taraxinic acid, providing the most detailed insights into this compound class to date.[1][2][3]

Quantitative Data

The primary quantitative data available for taraxinic acid derivatives comes from cytotoxicity and cell differentiation assays. The following table summarizes the key findings from the study by Choi et al. (2002) on human acute promyelocytic leukemia HL-60 cells.

Compound	Assay	Cell Line	IC50 Value (µM)	Notes	Reference
Taraxinic acid	Cytotoxicity (MTT)	HL-60	34.5 - 135.9	The glycoside showed no effect up to 200 µM.[4]	Choi et al., 2002[1]
Taraxinic acid	Cell Growth Inhibition	HL-60	15 - 30	Concentration and time-dependent inhibition.[4]	Choi et al., 2002[1]

Experimental Protocols

The following are detailed methodologies for key experiments performed in the study of taraxinic acid and its glycoside.

Isolation and Hydrolysis of Taraxinic acid-1'-O-β-D-glucopyranoside

• Plant Material: The aerial parts of Taraxacum coreanum NAKAI were collected and dried.

• Extraction: The dried plant material was extracted with methanol (B129727) (MeOH). The MeOH extract was then partitioned with ethyl acetate (B1210297) (EtOAc) and water. The EtOAc-soluble fraction was further subjected to silica (B1680970) gel and ODS column chromatography to yield taraxinic acid-1'-O-β-D-glucopyranoside.

• Enzymatic Hydrolysis: Taraxinic acid-1'-O-β-D-glucopyranoside was dissolved in a 0.1 M acetate buffer (pH 5.0) and treated with β-glucosidase at 37°C for 48 hours. The reaction mixture was then extracted with EtOAc to obtain the aglycone, taraxinic acid.

Cell Culture and Cytotoxicity Assay

• Cell Line: Human promyelocytic leukemia HL-60 cells were maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/ml penicillin, and 100 µg/ml streptomycin (B1217042) at 37°C in a 5% CO2 incubator.

• MTT Assay: HL-60 cells were seeded in 96-well plates at a density of 1 x 10^5 cells/well. The cells were treated with various concentrations of taraxinic acid and its glycoside for 72 hours. After incubation, MTT solution (5 mg/ml in PBS) was added to each well, and the plates were incubated for another 4 hours. The resulting formazan (B1609692) crystals were dissolved in dimethyl sulfoxide (B87167) (DMSO), and the absorbance was measured at 540 nm using a microplate reader.

Cell Differentiation Assays

• Nitroblue Tetrazolium (NBT) Reduction Assay: Differentiated HL-60 cells (granulocytes) were detected by their ability to produce superoxide (B77818) radicals, which reduce NBT. Cells were treated with taraxinic acid for 5 days. The cells were then incubated with a solution containing NBT and 12-O-tetradecanoylphorbol-13-acetate (TPA). The percentage of NBT-positive cells (containing blue formazan deposits) was determined by counting at least 200 cells under a light microscope.

• Esterase Activity Assay: Monocytic differentiation was assessed by measuring non-specific esterase activity using α-naphthyl acetate as a substrate. Differentiated cells were identified by the presence of reddish-brown cytoplasmic granules.

• Phagocytic Activity Assay: The phagocytic activity of differentiated cells was determined by their ability to engulf latex beads. Cells were incubated with latex beads, and the percentage of phagocytic cells was determined by microscopic examination.

Western Blot Analysis

• Protein Extraction: HL-60 cells were treated with taraxinic acid for various time points. The cells were then harvested, washed with PBS, and lysed in a lysis buffer containing protease inhibitors.

• Electrophoresis and Blotting: Equal amounts of protein were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunodetection: The membrane was blocked and then incubated with primary antibodies against c-myc, p21(CIP1), p27(KIP1), and β-actin. After washing, the membrane was incubated with a horseradish peroxidase-conjugated secondary antibody. The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Logical Relationships

The study by Choi et al. (2002) suggests that taraxinic acid induces the differentiation of HL-60 cells through a pathway involving the modulation of key cell cycle regulatory proteins.[1][2][3] The proposed mechanism is visualized in the following diagram.

References

• 1. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells. | Semantic Scholar [semanticscholar.org]
• 3. khu.elsevierpure.com [khu.elsevierpure.com]
• 4. phytojournal.com [phytojournal.com]

A Comprehensive Technical Guide to 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester: From Discovery to Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a notable sesquiterpene lactone glycoside, has garnered significant interest within the scientific community for its potential therapeutic applications, particularly its anti-inflammatory properties. This technical guide provides a detailed overview of the discovery, history, and chemical characteristics of this compound. It further outlines comprehensive experimental protocols for its isolation and characterization, summarizes key quantitative data regarding its biological activity, and elucidates its known and putative mechanisms of action through detailed signaling pathway diagrams. This document serves as an in-depth resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a natural product belonging to the guaianolide class of sesquiterpenoids. It is primarily found in various plant species, most notably in Ixeris sonchifolia and Taraxacum officinale (the common dandelion). Historically, extracts from these plants have been utilized in traditional medicine for their anti-inflammatory and other therapeutic effects. The isolation and structural elucidation of this specific compound have allowed for a more precise investigation into its pharmacological properties, revealing a potential candidate for the development of novel anti-inflammatory agents.

Discovery and History

More detailed studies on the isolation and characterization of the structurally identical compound, taraxinic acid β-D-glucopyranosyl ester, have been conducted on Taraxacum officinale. These studies have been instrumental in providing a thorough understanding of its chemical nature and biological activities.

Physicochemical Properties

Property	Value
Chemical Formula	C₂₁H₂₈O₉
Molar Mass	424.44 g/mol
CAS Number	75911-16-9
Class	Sesquiterpene Lactone Glycoside (Guaianolide)
Appearance	Amorphous powder
Solubility	Soluble in methanol (B129727), ethanol; sparingly soluble in water

Experimental Protocols

The following protocols are based on established methodologies for the isolation and characterization of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and related compounds from plant sources.

Extraction and Isolation from Taraxacum officinale

This protocol is adapted from the methodology described for the isolation of taraxinic acid β-D-glucopyranosyl ester from the leaves of Taraxacum officinale.

• Plant Material Preparation: Freshly harvested leaves of Taraxacum officinale are air-dried and ground into a fine powder.

• Extraction: The powdered plant material is subjected to exhaustive extraction with methanol at room temperature. The resulting extract is filtered and concentrated under reduced pressure to yield a crude methanol extract.

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297), to separate compounds based on their polarity.

• Column Chromatography: The ethyl acetate fraction, typically enriched with sesquiterpenoids, is subjected to column chromatography on a silica (B1680970) gel column. The column is eluted with a gradient of chloroform and methanol.

• Preparative HPLC: Fractions containing the target compound are further purified by preparative high-performance liquid chromatography (HPLC) on a C18 column using a methanol-water gradient as the mobile phase.

• Final Purification: The fractions containing the pure compound are pooled and lyophilized to yield 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester as a white amorphous powder.

Structural Elucidation

The structure of the isolated compound is confirmed using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectra are recorded to determine the proton and carbon framework of the molecule. 2D-NMR experiments (COSY, HSQC, HMBC) are used to establish the connectivity of atoms and the final structure.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is employed to determine the exact molecular weight and elemental composition of the compound.

Biological Activity and Mechanism of Action

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester has demonstrated significant biological activity, primarily as an anti-inflammatory and antioxidant agent.

Anti-inflammatory Activity

While direct quantitative data for the purified compound on the inhibition of specific pro-inflammatory cytokines is still emerging, studies on extracts of Taraxacum officinale rich in this compound have shown significant anti-inflammatory effects. These effects are attributed to the modulation of key inflammatory signaling pathways.

Mechanism of Action

The primary known mechanism of action for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.

• Nrf2 Activation: This compound has been shown to be a potent activator of Nrf2. Upon activation, Nrf2 translocates to the nucleus and binds to the antioxidant response element (ARE), leading to the upregulation of a battery of antioxidant and cytoprotective genes, including heme oxygenase-1 (HO-1). This antioxidant response helps to mitigate cellular stress and inflammation.

Based on the known activities of other sesquiterpene lactones, it is highly probable that 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester also modulates the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways.

• Putative NF-κB Inhibition: The NF-κB pathway is a central regulator of inflammation, controlling the expression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Sesquiterpene lactones are known to inhibit the activation of NF-κB, thereby downregulating the production of these inflammatory mediators.

• Putative MAPK Modulation: The MAPK pathways (including ERK, JNK, and p38) are also critical in the inflammatory response. It is plausible that this compound modulates the phosphorylation of key proteins in these pathways, further contributing to its anti-inflammatory effects.

Quantitative Data

The following table summarizes the available quantitative data on the biological activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Assay	Cell Line	Endpoint	Result
Nrf2 Activation	HepG2	Nrf2 Translocation	Significant induction
HO-1 Gene Expression	HepG2	mRNA levels	Upregulation

Further research is required to establish specific IC₅₀ values for the inhibition of key inflammatory mediators.

Signaling Pathway and Workflow Diagrams

Caption: Nrf2 signaling pathway activation by 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

An In-depth Technical Guide to the Spectroscopic Data of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a sesquiterpene lactone glycoside found in plants of the Taraxacum genus. Due to the limited availability of a complete dataset for this specific compound in a single source, this guide compiles and synthesizes information from various studies on closely related compounds, particularly taraxinic acid β-D-glucopyranosyl ester. All data is presented with clear sourcing to ensure accuracy and transparency.

Chemical Structure and Properties

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a natural product with the following properties:

• Molecular Formula: C₂₁H₃₀O₉[1][2]

• Molecular Weight: 426.46 g/mol [3]

• CAS Number: 75911-16-9[3][4]

• Class: Sesquiterpene Lactone Glycoside

Spectroscopic Data

NMR Spectroscopic Data

The following ¹H and ¹³C NMR data were reported for taraxinic acid β-D-glucopyranosyl ester, isolated from Taraxacum officinale.

Table 1: ¹H NMR Data of Taraxinic Acid β-D-glucopyranosyl Ester (500 MHz, CD₃OD)

Position	δ (ppm)	Multiplicity	J (Hz)
Aglycone
2	5.40	d	9.5
3	2.65	m
5	3.20	m
6	4.25	dd	9.0, 8.5
7	2.90	m
8	2.10, 1.90	m
9	2.30, 2.05	m
13a	6.20	d	3.0
13b	5.80	d	2.5
14	1.70	s
15	4.95, 4.85	s
Glucosyl Moiety
1'	4.90	d	7.5
2'	3.55	m
3'	3.65	m
4'	3.45	m
5'	3.50	m
6'a	3.90	dd	12.0, 2.0
6'b	3.70	dd	12.0, 5.5

Data adapted from Jedlička et al., 2016.

Table 2: ¹³C NMR Data of Taraxinic Acid β-D-glucopyranosyl Ester (125 MHz, CD₃OD)

Position	δ (ppm)
Aglycone
1	134.5
2	128.0
3	40.5
4	148.0
5	50.0
6	82.0
7	55.0
8	25.0
9	38.0
10	145.0
11	140.0
12	172.0
13	122.0
14	16.5
15	115.0
Glucosyl Moiety
1'	95.5
2'	74.0
3'	78.5
4'	71.5
5'	78.0
6'	62.5

Data adapted from Jedlička et al., 2016.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HR-ESI-MS) data for taraxinic acid β-D-glucopyranosyl ester has been reported as follows:

• [M+H]⁺: m/z 425.1817 (Calculated for C₂₁H₂₉O₉, 425.1812)

• [M+Na]⁺: m/z 447.1636 (Calculated for C₂₁H₂₈NaO₉, 447.1631)

Data adapted from Jedlička et al., 2016.

For 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester , with a molecular formula of C₂₁H₃₀O₉, the expected mass would be approximately 2 amu higher. Predicted MS data includes [M+H]⁺ at m/z 427.19628 and [M-H]⁻ at m/z 425.18172.[2]

Experimental Protocols

The following protocols are based on methodologies reported for the isolation and characterization of sesquiterpene lactone glycosides from Taraxacum officinale and related species.

Extraction and Isolation

A general workflow for the extraction and isolation of sesquiterpene lactone glycosides is depicted below.

Figure 1. General workflow for the isolation of the target compound.

• Extraction: Dried and powdered plant material (e.g., leaves of Taraxacum officinale) is extracted with a polar solvent such as 80% methanol (B129727) at room temperature.

• Filtration and Concentration: The extract is filtered and concentrated under reduced pressure to yield a crude extract.

• Liquid-Liquid Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane and ethyl acetate, to separate compounds based on their polarity. The target compound is expected to be in the ethyl acetate fraction.

• Column Chromatography: The ethyl acetate fraction is subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol or hexane-ethyl acetate) to yield several fractions.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of interest are further purified by preparative HPLC on a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) in water) to afford the pure compound.

Spectroscopic Analysis

• NMR Spectroscopy: ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC) spectra are recorded on a spectrometer (e.g., 500 MHz) using a deuterated solvent such as methanol-d₄ (CD₃OD).

• Mass Spectrometry: High-resolution mass spectra are obtained using an ESI-TOF mass spectrometer to determine the exact mass and molecular formula.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester are limited, the closely related taraxinic acid β-D-glucopyranosyl ester has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[5][6] This pathway is a key regulator of the cellular antioxidant response.

Nrf2 Signaling Pathway

Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. Upon exposure to inducers, such as certain sesquiterpene lactones, Keap1 is modified, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter region of target genes, upregulating the expression of antioxidant and cytoprotective enzymes.

Figure 2. The Nrf2 signaling pathway activated by inducing compounds.

This guide provides a foundational understanding of the spectroscopic characteristics and potential biological relevance of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. Further research is warranted to fully elucidate the complete spectroscopic profile and therapeutic potential of this natural product.

References

• 1. 11,13-Dihydrotaraxinic acid glucosyl ester | C21H30O9 | CID 131751877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 11,13-dihydrotaraxinic acid glucosyl ester (C21H30O9) [pubchemlite.lcsb.uni.lu]
• 3. 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester | TargetMol [targetmol.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester - PubMed [pubmed.ncbi.nlm.nih.gov]

Taraxinic Acid and Its Derivatives in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taraxinic acid and its derivatives are a group of naturally occurring sesquiterpene lactones primarily found in plants belonging to the Asteraceae family, with a notable presence in the genus Taraxacum, commonly known as dandelion.[1] These compounds are of significant interest to the scientific community due to their diverse and potent biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1][2] This technical guide provides a comprehensive overview of taraxinic acid derivatives, focusing on their biosynthesis, quantitative distribution in plants, experimental protocols for their study, and the signaling pathways they modulate.

Chemical Structures and Derivatives

The core structure of these compounds is a germacranolide-type sesquiterpene lactone. The most well-known members of this family are taraxinic acid and its glycosylated form, taraxinic acid β-D-glucopyranosyl ester.[1] Other related derivatives that have been isolated from Taraxacum species include 11β,13-dihydrotaraxinic acid.[3] The presence of the α-methylene-γ-butyrolactone moiety is a common feature in many biologically active sesquiterpene lactones and is crucial for their reactivity.

Biosynthesis of Taraxinic Acid Derivatives

The biosynthesis of taraxinic acid and other sesquiterpene lactones in plants originates from the mevalonate (B85504) (MVA) pathway. This pathway produces the fundamental C5 building blocks, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP). These units are sequentially condensed to form the C15 precursor, farnesyl pyrophosphate (FPP). FPP then undergoes a series of cyclization and oxidation reactions, catalyzed by specific enzymes such as terpene synthases and cytochrome P450 monooxygenases, to generate the diverse array of sesquiterpene lactone skeletons, including the germacranolide framework of taraxinic acid. Further enzymatic modifications, such as glycosylation, lead to the formation of derivatives like taraxinic acid β-D-glucopyranosyl ester.

A simplified overview of the biosynthesis of taraxinic acid derivatives.

Quantitative Data on Taraxinic Acid Derivatives in Plants

Compound	Plant Species	Plant Part	Concentration	Analytical Method
Taraxinic acid β-D-glucopyranosyl ester	Taraxacum officinale	Leaves	Main sesquiterpene lactone	HPLC-MS
Taraxinic acid β-D-glucopyranosyl ester	Taraxacum officinale	Roots	Present	HPLC-MS
Taraxinic acid β-D-glucopyranosyl ester	Taraxacum officinale	Latex	Up to 7% of fresh weight	Not specified
Taraxinic acid	Taraxacum officinale	General	Identified	Not specified
11β,13-dihydrotaraxinic acid	Taraxacum officinale	General	Identified	Not specified

Experimental Protocols

Extraction of Taraxinic Acid Derivatives

Objective: To extract sesquiterpene lactones from plant material.

Method: Ethanol (B145695) Maceration

• Preparation of Plant Material: Collect fresh plant material (e.g., dandelion roots or leaves), wash thoroughly, and air-dry or freeze-dry. Grind the dried material into a fine powder.

• Extraction: Macerate the powdered plant material in 95% ethanol (1:10 w/v) at room temperature for 24-48 hours with occasional shaking.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40-50°C to obtain the crude ethanol extract.

Isolation of Taraxinic Acid by Column Chromatography

Objective: To isolate taraxinic acid from the crude extract.

Method: Silica (B1680970) Gel Column Chromatography

• Preparation of the Column: Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., n-hexane). Pack a glass column with the slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude extract in a minimal amount of the initial mobile phase and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate, and then carefully load the dried, extract-adsorbed silica gel onto the top of the prepared column.

• Elution: Elute the column with a gradient of solvents with increasing polarity. A common gradient system starts with 100% n-hexane and gradually increases the proportion of a more polar solvent like ethyl acetate (B1210297) (e.g., n-hexane:ethyl acetate gradients from 9:1 to 1:1, followed by pure ethyl acetate).

• Fraction Collection: Collect the eluate in fractions of a fixed volume (e.g., 20 mL).

• Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing the compound of interest. Combine the fractions that show a pure spot corresponding to taraxinic acid.

• Purification: Evaporate the solvent from the combined fractions to obtain the isolated compound. Further purification can be achieved by recrystallization or preparative HPLC if necessary.

Quantification by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the concentration of taraxinic acid derivatives in an extract.

Method: HPLC with Diode-Array Detection (DAD)

• Instrumentation: A standard HPLC system equipped with a C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm), a pump, an autosampler, and a DAD detector.

• Mobile Phase: A gradient elution is typically used, for example, with a mobile phase consisting of (A) water with 0.1% formic acid and (B) acetonitrile. The gradient can be programmed, for instance, from 10% B to 90% B over 30 minutes.

• Standard Preparation: Prepare a series of standard solutions of the purified taraxinic acid derivative of known concentrations in the mobile phase to construct a calibration curve.

• Sample Preparation: Dissolve a known weight of the plant extract in the mobile phase, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

• Analysis: Run the standards and samples. Identify the peaks of the taraxinic acid derivatives based on their retention times compared to the standards.

• Quantification: Calculate the concentration of the compounds in the extract by comparing the peak areas with the calibration curve.

Signaling Pathways Modulated by Taraxinic Acid Derivatives

Activation of the Nrf2 Antioxidant Pathway

Taraxinic acid β-D-glucopyranosyl ester has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[2][4][5] Nrf2 is a key transcription factor that regulates the expression of a wide array of antioxidant and detoxification genes. Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Electrophilic compounds like some sesquiterpene lactones can react with cysteine residues on Keap1, leading to a conformational change that releases Nrf2. The freed Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes, inducing their expression.

References

• 1. New prospects in oncotherapy: bioactive compounds from Taraxacum officinale - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dandelion (Taraxacum officinale L.) as a Source of Biologically Active Compounds Supporting the Therapy of Co-Existing Diseases in Metabolic Syndrome [mdpi.com]
• 3. Dandelion (Taraxacum Genus): A Review of Chemical Constituents and Pharmacological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dandelion (Taraxacum officinale L.) as a Source of Biologically Active Compounds Supporting the Therapy of Co-Existing Diseases in Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Protocol: Extraction and Purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

This document provides a detailed protocol for the extraction, isolation, and purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a sesquiterpene lactone glycoside, from plant sources. The primary source for this compound is plants from the Taraxacum genus, commonly known as dandelion.[1][2] This protocol is intended for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a naturally occurring sesquiterpenoid found in various plants, including those of the Taraxacum and Myripnois genera.[1] Sesquiterpene lactones and their glycosides are known for a wide range of biological activities, making them of significant interest for pharmaceutical research. This document outlines a comprehensive methodology for the extraction and purification of this specific compound, based on established phytochemical techniques.

Principle

The extraction and purification strategy relies on the polarity of the target compound. A multi-step process involving solvent extraction, liquid-liquid partitioning, and column chromatography is employed to isolate 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from the complex mixture of phytochemicals present in the plant matrix.

Materials and Reagents

3.1. Plant Material

• Fresh or dried roots of Taraxacum officinale (Dandelion)

3.2. Solvents and Reagents

• Ethanol (B145695) (95%, analytical grade)

• Methanol (B129727) (analytical grade)

• Dichloromethane (B109758) (analytical grade)

• Ethyl acetate (B1210297) (analytical grade)

• n-Hexane (analytical grade)

• Distilled water

• Silica (B1680970) gel (for column chromatography, 70-230 mesh)

• Reversed-phase C18 (RP-18) silica gel (for column chromatography)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Anisaldehyde-sulfuric acid spray reagent

Experimental Protocol

4.1. Plant Material Preparation

• Collect fresh Taraxacum officinale roots.

• Wash the roots thoroughly with tap water to remove soil and debris.

• Air-dry the roots in a well-ventilated area or use a plant dryer at a temperature not exceeding 40°C to prevent degradation of thermolabile compounds.

• Once completely dry, grind the roots into a fine powder using a mechanical grinder.

4.2. Extraction Two primary methods for extraction can be employed: maceration (cold extraction) and soxhlet extraction (hot extraction).

4.2.1. Maceration (Cold Extraction)

• Soak 100 g of the powdered plant material in 1 L of 95% ethanol in a sealed container.

• Agitate the mixture periodically for 3-5 days at room temperature.

• Filter the extract through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain the crude ethanol extract.

4.2.2. Soxhlet Extraction (Hot Extraction)

• Place 100 g of the powdered plant material into a thimble.

• Place the thimble in a Soxhlet extractor.

• Extract with 1 L of 95% ethanol for 8-12 hours.

• Concentrate the resulting extract using a rotary evaporator to obtain the crude ethanol extract.

4.3. Solvent Partitioning

• Suspend the crude ethanol extract in 500 mL of distilled water.

• Perform sequential liquid-liquid partitioning with solvents of increasing polarity: a. Extract the aqueous suspension three times with 500 mL of n-hexane to remove nonpolar compounds like fats and waxes. b. Subsequently, extract the aqueous layer three times with 500 mL of dichloromethane. c. Finally, extract the remaining aqueous layer three times with 500 mL of ethyl acetate.

• Combine the respective solvent fractions and concentrate them to dryness using a rotary evaporator. The target compound is expected to be in the more polar fractions (dichloromethane and ethyl acetate).

4.4. Column Chromatography 4.4.1. Silica Gel Column Chromatography

• Prepare a silica gel column using a suitable solvent system, such as a gradient of chloroform (B151607) and methanol.

• Adsorb the dried dichloromethane or ethyl acetate fraction onto a small amount of silica gel.

• Load the adsorbed sample onto the top of the prepared column.

• Elute the column with a gradient solvent system, starting with 100% chloroform and gradually increasing the polarity by adding methanol.

• Collect fractions of 20-30 mL and monitor the separation using TLC.

• For TLC analysis, use a mobile phase of chloroform:methanol (e.g., 9:1 v/v) and visualize the spots under UV light (254 nm) and by spraying with anisaldehyde-sulfuric acid reagent followed by heating.

• Combine the fractions containing the compound of interest based on the TLC profiles.

4.4.2. RP-18 Column Chromatography

• For further purification, subject the enriched fractions from the silica gel column to RP-18 column chromatography.

• Use a gradient of methanol and water as the mobile phase, starting with a higher concentration of water and gradually increasing the methanol concentration.

• Monitor the fractions using TLC or HPLC.

• Combine the pure fractions containing 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and concentrate to dryness.

4.5. Crystallization

• Dissolve the purified compound in a minimal amount of a suitable hot solvent (e.g., methanol or ethanol).

• Allow the solution to cool slowly at room temperature, followed by refrigeration to induce crystallization.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• Dry the crystals under vacuum.

Data Presentation

Parameter	Maceration (Cold Extraction)	Soxhlet (Hot Extraction)	Reference
Plant Material	Taraxacum officinale roots	Taraxacum officinale roots	[3]
Solvent	Ethanol	Ethanol	[3]
Alcohol Soluble Extractive Value (%)	8.943	12.57	[3]

Parameter	Value	Reference
Compound Name	Taraxinic acid β-D-glucopyranosyl ester (TA-G)	[1]
Plant Source	Taraxacum officinale latex	[1]
Concentration in Latex (Fresh Weight)	Up to 7%	[1]

Visualization

Caption: Workflow for the extraction and purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: Hypothetical signaling pathway of a sesquiterpene lactone glycoside.

References

• 1. Taraxinic acid | CAS:75911-33-0 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols for the Purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone glycoside found in various plant species, including the common dandelion (Taraxacum officinale) and pomegranate (Punica granatum)[1]. As a member of the sesquiterpenoid class, this compound and its derivatives are of significant interest due to their potential biological activities, which include anti-inflammatory and anticancer properties[2][3][4]. The purification of this specific glycoside is essential for its structural elucidation, pharmacological screening, and potential development as a therapeutic agent.

This document provides detailed protocols and application notes for the extraction and purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from plant sources, primarily focusing on methodologies applicable to Taraxacum species. The protocols are based on established chromatographic techniques for the separation of sesquiterpene lactone glycosides.

Data Presentation: Chromatographic Methods for Sesquiterpenoid Purification

The following table summarizes various chromatographic conditions that have been successfully employed for the separation and purification of sesquiterpene lactones and their glycosides from plant extracts. These serve as a reference for method development for the target compound.

Chromatographic Technique	Stationary Phase	Mobile Phase/Eluent	Application	Reference
High-Performance Liquid Chromatography (HPLC)	Reversed-Phase (C18)	Acetonitrile (B52724)/Water (gradient)	Analysis and quantification of sesquiterpene lactones in T. officinale.	[2][3]
High-Speed Counter-Current Chromatography (HSCCC)	Ethyl acetate (B1210297)/n-butanol/water (2:1:3, v/v/v)	Two-phase solvent system	Preparative isolation of flavonoid glycosides from Taraxacum mongolicum.	[5]
Column Chromatography (CC)	Silica (B1680970) Gel 60G (70-230 mesh)	n-hexane and Ethyl Acetate (increasing polarity)	Fractionation of sesquiterpene lactones.	[6]
Preparative HPLC	Reversed-Phase (C18)	Methanol (B129727)/0.1% aqueous acetic acid (isocratic or gradient)	Purification of flavonoids.	[7][8]
Macroporous Resin Column Chromatography	D101 macroporous resin	Aqueous ethanol (B145695) (stepwise gradient of 0%, 10%, 30%, 50%, and 95%)	Initial clean-up and enrichment of sesquiterpene lactones.	[4]

Experimental Protocols

This section outlines a comprehensive workflow for the isolation and purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from plant material, such as the leaves or roots of Taraxacum officinale.

Protocol 1: Extraction and Initial Fractionation

• Plant Material Preparation:

  • Freshly harvested plant material (e.g., leaves of T. officinale) should be used to minimize the degradation of sesquiterpene lactones[9].

  • Clean the plant material thoroughly with water to remove any soil or debris.

  • Air-dry the material in a well-ventilated area or use a lyophilizer.

  • Grind the dried plant material into a fine powder.

• Solvent Extraction:

  • Macerate the powdered plant material in methanol (MeOH) or ethanol (EtOH) at a ratio of 1:10 (w/v) at room temperature for 24-48 hours with occasional shaking. An optimized method of shaking for one hour followed by 30 minutes of sonication using 100% MeOH can also be effective[9].

  • Filter the extract through cheesecloth or filter paper.

  • Repeat the extraction process two to three times with fresh solvent to ensure exhaustive extraction.

  • Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

• Liquid-Liquid Partitioning (Optional):

  • Suspend the crude extract in water and sequentially partition with solvents of increasing polarity, such as n-hexane, chloroform (B151607) (CHCl₃), and ethyl acetate (EtOAc), to separate compounds based on their polarity. Sesquiterpene lactone glycosides are expected to be enriched in the more polar fractions (e.g., EtOAc and the remaining aqueous fraction).

Protocol 2: Chromatographic Purification

• Column Chromatography (CC) for Fractionation:

  • Adsorbent: Silica gel (70-230 mesh) is a common choice.

  • Column Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., n-hexane) and pack it into a glass column.

  • Sample Loading: Adsorb the crude extract or the enriched fraction onto a small amount of silica gel and load it onto the top of the prepared column.

  • Elution: Elute the column with a stepwise or gradient solvent system of increasing polarity. A common system is a gradient of n-hexane and ethyl acetate, followed by ethyl acetate and methanol.

  • Fraction Collection: Collect fractions of a defined volume and monitor the composition of each fraction using Thin Layer Chromatography (TLC).

  • TLC Monitoring: Spot the collected fractions on a silica gel TLC plate. Develop the plate using a suitable solvent system (e.g., CHCl₃:MeOH, 9:1 v/v). Visualize the spots under UV light (254 nm) and/or by spraying with a suitable staining reagent (e.g., anisaldehyde-sulfuric acid) followed by heating.

  • Pool the fractions containing the target compound based on the TLC profiles.

• Semi-Preparative/Preparative High-Performance Liquid Chromatography (HPLC) for Final Purification:

  • Instrument: A preparative HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

  • Column: A reversed-phase C18 column is typically used for sesquiterpene lactone glycosides.

  • Mobile Phase: A gradient of acetonitrile (ACN) and water, or methanol and water, is commonly employed. The addition of a small amount of acid (e.g., 0.1% formic acid or acetic acid) can improve peak shape.

  • Sample Preparation: Dissolve the pooled and dried fractions from the column chromatography step in the initial mobile phase composition. Filter the sample through a 0.45 µm syringe filter before injection.

  • Injection and Elution: Inject the sample onto the column and run the gradient elution program. Monitor the elution at a suitable wavelength (e.g., 210-220 nm for the lactone chromophore).

  • Fraction Collection: Collect the peak corresponding to 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

  • Purity Analysis: Assess the purity of the collected fraction using analytical HPLC.

  • Structure Confirmation: Confirm the identity of the purified compound using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy[2][3].

Mandatory Visualizations

Diagram 1: General Workflow for Purification

Caption: Workflow for the purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Diagram 2: Logical Relationship of Purification Steps

Caption: Logical progression of the purification process from crude extract to pure compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparative isolation and purification of three flavonoid glycosides from Taraxacum mongolicum by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preparation of Sesquiterpene Lactone Derivatives: Cytotoxic Activity and Selectivity of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for the Quantification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Audience: Researchers, scientists, and drug development professionals.

Introduction:

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone glycoside found in plants of the Taraxacum genus (dandelion), which belongs to the Asteraceae family. Sesquiterpene lactones are a diverse group of secondary metabolites known for their wide range of biological activities, including anti-inflammatory and anti-cancer properties. The accurate quantification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in various matrices, such as plant material and biological samples, is crucial for quality control of herbal medicines, pharmacokinetic studies, and the development of new therapeutic agents.

This document provides detailed application notes and protocols for the quantification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS), a highly sensitive and selective analytical technique.

Data Presentation: Quantitative Parameters

The following tables summarize typical quantitative data for analytical methods used in the quantification of sesquiterpene lactone glycosides. These values are representative and should be established for each specific analytical method developed.

Table 1: HPLC-MS/MS Method - Typical Quantitative Parameters

Parameter	Typical Value Range
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 - 10 ng/mL
Limit of Quantification (LOQ)	0.5 - 25 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%

Experimental Protocols

Protocol 1: Sample Preparation from Plant Material (Taraxacum officinale roots)

This protocol outlines the extraction of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from dried plant material.

Materials and Reagents:

• Dried and powdered Taraxacum officinale root material

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

Procedure:

• Weigh 1.0 g of the powdered plant material into a 50 mL centrifuge tube.

• Add 20 mL of 80% methanol in water (v/v).

• Vortex for 1 minute to ensure thorough mixing.

• Perform ultrasonication for 30 minutes at room temperature.

• Centrifuge the mixture at 4000 rpm for 15 minutes.

• Collect the supernatant and transfer it to a clean tube.

• Repeat the extraction process (steps 2-6) on the plant residue and combine the supernatants.

• Evaporate the combined supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 10% acetonitrile (B52724) in water with 0.1% formic acid).

• Filter the reconstituted sample through a 0.22 µm syringe filter into a UPLC vial for analysis.

Protocol 2: Quantification by HPLC-MS/MS

This protocol provides a general method for the quantification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester using a triple quadrupole mass spectrometer.

Instrumentation and Conditions:

• LC System: A UHPLC or HPLC system

• Column: A suitable C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in positive mode

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	10
1.0	10
8.0	90
10.0	90
10.1	10
12.0	10

MRM Transitions (Hypothetical - to be optimized):

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester	[M+H]⁺	Fragment 1	To be optimized
[M+H]⁺	Fragment 2	To be optimized
Internal Standard (IS)	[IS+H]⁺	IS Fragment 1	To be optimized

Calibration Curve:

• Prepare a stock solution of the 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester reference standard in methanol.

• Prepare a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples.

• Inject each standard in triplicate and plot the peak area ratio (analyte/internal standard) against the concentration to generate a calibration curve.

Data Analysis:

• Inject the prepared samples.

• Identify the 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester peak in the sample chromatogram by comparing the retention time with that of the reference standard.

• Quantify the amount of the analyte in the sample by interpolating its peak area ratio from the calibration curve.

Considerations for Method Validation: A full method validation should be performed according to international guidelines (e.g., ICH, FDA) and should include the assessment of:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

• Stability of the analyte in solution and in the matrix. Sesquiterpene lactones can be unstable, and their stability should be carefully evaluated during sample preparation and storage.

Mandatory Visualizations

Application Notes and Protocols for the NMR Analysis of 11β,13-Dihydrotaraxinic Acid β-D-glucopyranosyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone glycoside that has been isolated from plants of the Taraxacum genus, commonly known as dandelions. Sesquiterpene lactones are a diverse group of natural products known for their wide range of biological activities, including anti-inflammatory and anti-cancer properties. The detailed structural elucidation of these complex molecules is crucial for understanding their structure-activity relationships and for the development of new therapeutic agents. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structure determination of such natural products in solution.

Chemical Structures

The structures of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and the related taraxinic acid β-D-glucopyranosyl ester are presented below. The key difference is the saturation of the exocyclic double bond of the γ-lactone ring in the dihydro derivative.

Figure 1: Chemical structure of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Figure 2: Chemical structure of taraxinic acid β-D-glucopyranosyl ester.

NMR Data Presentation

The following tables summarize the ¹H and ¹³C NMR spectral data for taraxinic acid β-D-glucopyranosyl ester, isolated from Taraxacum officinale. This data serves as a reference for the analysis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. The numbering of the atoms is based on the sesquiterpene lactone skeleton and the attached glucopyranosyl moiety.

Table 1: ¹H NMR Data of Taraxinic Acid β-D-glucopyranosyl Ester (in CD₃OD)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aglycone
1	5.35	d	9.5
2α	2.20	m
2β	2.05	m
3α	2.50	m
3β	2.30	m
5	3.15	dd	10.0, 5.0
6	4.90	t	9.5
7	2.80	m
9α	2.10	m
9β	1.95	m
13a	6.20	d	3.5
13b	5.80	d	3.0
14	1.75	s
15	1.05	d	7.0
Glucosyl Moiety
1'	4.95	d	7.5
2'	3.30	t	8.5
3'	3.45	t	9.0
4'	3.40	t	9.0
5'	3.50	m
6'a	3.90	dd	12.0, 2.5
6'b	3.70	dd	12.0, 5.5

Table 2: ¹³C NMR Data of Taraxinic Acid β-D-glucopyranosyl Ester (in CD₃OD)

Position	Chemical Shift (δ, ppm)
Aglycone
1	130.5
2	35.2
3	28.9
4	140.1
5	50.3
6	80.1
7	55.6
8	145.2
9	40.5
10	135.8
11	142.5
12	172.3
13	122.8
14	18.2
15	16.5
Glucosyl Moiety
1'	98.7
2'	75.1
3'	78.2
4'	71.9
5'	78.0
6'	63.1

Note: The chemical shifts for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester are expected to be similar, with significant differences anticipated for C-11, C-13, and the attached protons due to the saturation of the double bond.

Experimental Protocols

A standard set of NMR experiments is required for the complete structural elucidation of sesquiterpene lactone glycosides.

Sample Preparation

• Dissolution: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., methanol-d₄ (CD₃OD), chloroform-d (B32938) (CDCl₃), or dimethyl sulfoxide-d₆ (DMSO-d₆)). The choice of solvent depends on the solubility of the compound.

• Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube to remove any particulate matter.

• Internal Standard: For accurate chemical shift referencing, a small amount of tetramethylsilane (B1202638) (TMS) can be added as an internal standard (δ = 0.00 ppm). Alternatively, the residual solvent peak can be used as a reference (e.g., CD₃OD at δH 3.31 and δC 49.0 ppm).

NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• ¹H NMR (Proton):

  • Purpose: To determine the number and chemical environment of protons.

  • Typical Parameters:

    • Pulse Program: zg30

    • Spectral Width: 12-16 ppm

    • Acquisition Time: 2-4 s

    • Relaxation Delay: 1-2 s

    • Number of Scans: 16-64

• ¹³C NMR (Carbon):

  • Purpose: To determine the number and chemical environment of carbon atoms.

  • Typical Parameters:

    • Pulse Program: zgpg30 (with proton decoupling)

    • Spectral Width: 200-240 ppm

    • Acquisition Time: 1-2 s

    • Relaxation Delay: 2 s

    • Number of Scans: 1024-4096

• 2D NMR Experiments:

  • COSY (Correlation Spectroscopy):

    • Purpose: To identify proton-proton (¹H-¹H) spin-spin coupling networks.

    • Pulse Program: cosygpqf

  • HSQC (Heteronuclear Single Quantum Coherence):

    • Purpose: To correlate protons directly attached to carbon atoms (¹JCH).

    • Pulse Program: hsqcedetgpsisp2.3

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • Purpose: To identify long-range correlations between protons and carbons (²JCH, ³JCH), which is crucial for connecting different spin systems and establishing the overall carbon skeleton.

    • Pulse Program: hmbcgplpndqf

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy):

    • Purpose: To determine the spatial proximity of protons, which is essential for elucidating the relative stereochemistry of the molecule.

    • Pulse Program: noesygpph or roesyetgph

Data Analysis Workflow

The following diagram illustrates the logical workflow for the structural elucidation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester using the acquired NMR data.

Caption: Workflow for NMR-based structure elucidation.

Signaling Pathways and Logical Relationships

While this document focuses on the analytical aspects of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, it is worth noting that sesquiterpene lactones often exert their biological effects by modulating specific signaling pathways. For instance, many have been shown to interact with the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which is a key regulator of inflammation. The diagram below illustrates a simplified representation of this inhibitory action.

Caption: Inhibition of the NF-κB signaling pathway.

Conclusion

The NMR analysis protocols and reference data provided in this application note serve as a comprehensive guide for the structural characterization of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and related sesquiterpene lactone glycosides. A combination of 1D and 2D NMR experiments is essential for the complete and unambiguous assignment of all proton and carbon signals, which in turn allows for the determination of the compound's constitution and relative stereochemistry. This detailed structural information is a prerequisite for advancing the study of its biological activities and potential therapeutic applications.

Application Notes and Protocols for the Mass Spectrometry of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone glycoside, a class of natural products known for their diverse biological activities. This compound has been isolated from plants of the Taraxacum genus, such as Taraxacum portentosum. Accurate and reliable analytical methods are crucial for its identification, characterization, and quantification in complex matrices. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), stands as a powerful tool for the analysis of this and related compounds. These application notes provide a detailed overview of the mass spectrometric analysis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, including protocols for sample preparation, instrumental analysis, and expected data.

Molecular and Mass Information

Property	Value
Molecular Formula	C₂₁H₃₀O₉
Molecular Weight	426.46 g/mol
Monoisotopic Mass	426.1890 g/mol

Quantitative Mass Spectrometry Data

The following table summarizes the predicted mass-to-charge ratios (m/z) for various adducts of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. These values are essential for the accurate identification of the compound in mass spectra.

Adduct	Predicted m/z
[M+H]⁺	427.1963
[M+Na]⁺	449.1782
[M+K]⁺	465.1522
[M+NH₄]⁺	444.2228
[M-H]⁻	425.1817
[M+HCOO]⁻	471.1872
[M+CH₃COO]⁻	485.2029

Experimental Protocols

Sample Preparation from Plant Material

This protocol outlines the extraction of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from plant tissues for subsequent LC-MS analysis.

Materials:

• Fresh or dried plant material (e.g., leaves of Taraxacum species)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Grinder or mortar and pestle

• Ultrasonic bath

• Centrifuge

• 0.22 µm syringe filters

Procedure:

• Homogenization: Weigh approximately 1 g of finely ground plant material.

• Extraction: Add 10 mL of 80% methanol in water.

• Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.

• Supernatant Collection: Carefully collect the supernatant.

• Re-extraction (Optional): For exhaustive extraction, repeat steps 2-5 with the plant residue and combine the supernatants.

• Filtration: Filter the combined supernatant through a 0.22 µm syringe filter into an LC-MS vial.

• Acidification: Add formic acid to a final concentration of 0.1% (v/v) to improve chromatographic peak shape and ionization efficiency.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

This protocol provides a general method for the analysis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester using a High-Performance Liquid Chromatography (HPLC) system coupled to a mass spectrometer.

Instrumentation:

• HPLC system with a binary pump and autosampler

• C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mass spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF) or Orbitrap) with an electrospray ionization (ESI) source

LC Parameters:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

MS Parameters (Positive Ion Mode):

• Ion Source: Electrospray Ionization (ESI)

• Capillary Voltage: 3.5 kV

• Gas Temperature: 325 °C

• Gas Flow: 8 L/min

• Nebulizer Pressure: 40 psi

• Scan Range: m/z 100-1000

• Data Acquisition: Full scan and targeted MS/MS of the precursor ion at m/z 427.1963

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow from sample preparation to data analysis for the mass spectrometric investigation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: Experimental workflow for LC-MS analysis.

Proposed Fragmentation Pathway

The following diagram illustrates a proposed fragmentation pathway for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in positive ion mode mass spectrometry. The fragmentation is expected to initiate with the loss of the glucopyranosyl moiety, followed by further fragmentation of the aglycone.

Caption: Proposed fragmentation of the target molecule.

Discussion

The primary fragmentation event for glycosides in mass spectrometry is typically the cleavage of the glycosidic bond, resulting in the neutral loss of the sugar moiety. For 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, this corresponds to a loss of 162.0528 Da, leading to the formation of the protonated aglycone at m/z 265.1434. Subsequent fragmentation of the aglycone can involve losses of small neutral molecules such as water (H₂O) and carbon monoxide (CO) from the lactone ring, providing characteristic product ions that can be used for structural confirmation. The exact fragmentation pattern can be influenced by the collision energy used in the MS/MS experiment. It is recommended to perform collision-induced dissociation (CID) at varying energies to obtain a comprehensive fragmentation spectrum.

These application notes provide a foundational framework for the mass spectrometric analysis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. Researchers are encouraged to optimize the provided protocols based on their specific instrumentation and analytical goals.

Application Notes and Protocols for In Vitro Bioactivity Screening of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to a panel of in vitro assays relevant for evaluating the biological activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a sesquiterpene lactone. Given that many sesquiterpene lactones exhibit anti-inflammatory properties, the following protocols are focused on key targets within the inflammatory cascade.[1][2] These assays are designed to be adaptable for high-throughput screening and detailed mechanistic studies.

Rationale for Target Selection

Inflammation is a complex biological response involving various signaling pathways and mediators.[2] Key players in the inflammatory process include the transcription factor Nuclear Factor-kappa B (NF-κB), which regulates the expression of pro-inflammatory genes, and enzymes like Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide Synthase (iNOS), which produce inflammatory mediators such as prostaglandins (B1171923) and nitric oxide.[1][3][4] The following assays are selected to investigate the potential of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester to modulate these critical components of the inflammatory response.

Overview of In Vitro Assays

A tiered approach is recommended for screening and characterizing the activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Figure 1: Experimental Workflow

Caption: A tiered approach for screening anti-inflammatory compounds.

Detailed Application Notes and Protocols

Inhibition of Pro-inflammatory Mediators in Macrophages

This assay assesses the ability of the test compound to inhibit the production of nitric oxide (NO) and prostaglandins in lipopolysaccharide (LPS)-stimulated macrophage cell lines, such as RAW 264.7.[1][5]

Protocol: Measurement of Nitric Oxide and Prostaglandin E2 Production

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester (e.g., 1, 10, 50 µM) for 1 hour.

• Stimulation: Stimulate the cells with 1 µg/mL LPS for 24 hours.

• Nitric Oxide Measurement (Griess Assay):

  • Collect 50 µL of the cell culture supernatant.

  • Add 50 µL of Griess Reagent 1 and incubate for 10 minutes at room temperature.

  • Add 50 µL of Griess Reagent 2 and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm. A standard curve using sodium nitrite (B80452) is used to quantify nitrite concentration.[6]

• Prostaglandin E2 (PGE2) Measurement (ELISA):

  • Collect the cell culture supernatant.

  • Measure the PGE2 concentration using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of NO and PGE2 production compared to the LPS-stimulated control. Determine the IC50 value for the compound.

Table 1: Hypothetical Inhibition of Pro-inflammatory Mediators

Concentration (µM)	% Inhibition of NO Production (Mean ± SD)	% Inhibition of PGE2 Production (Mean ± SD)
1	15.2 ± 2.1	12.8 ± 1.9
10	48.7 ± 3.5	45.3 ± 3.1
50	85.1 ± 4.2	82.6 ± 4.5
IC50 (µM)	11.5	12.1

Cyclooxygenase-2 (COX-2) Inhibition Assay

This enzymatic assay directly measures the inhibitory effect of the test compound on the activity of recombinant human COX-2.[7]

Protocol: Fluorometric COX-2 Inhibitor Screening Assay [4][8][9]

• Reagent Preparation: Prepare all reagents as per the commercial kit instructions. This typically includes COX Assay Buffer, COX Probe, COX Cofactor, Arachidonic Acid, and human recombinant COX-2 enzyme.[8]

• Reaction Mix Preparation: For each well, prepare a reaction mix containing COX Assay Buffer, COX Probe, and COX Cofactor.

• Compound Addition: Add the test compound (11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester) at various concentrations to the wells. Include a known COX-2 inhibitor (e.g., Celecoxib) as a positive control and a vehicle control (e.g., DMSO).[4]

• Enzyme Addition: Add the reconstituted COX-2 enzyme to each well.

• Initiation of Reaction: Add the Arachidonic Acid solution to all wells to start the reaction.

• Measurement: Immediately measure the fluorescence kinetically at an excitation of 535 nm and an emission of 587 nm for 5-10 minutes at 25°C.[8]

• Data Analysis: Calculate the rate of the reaction (slope of the linear portion of the kinetic curve). Determine the percentage inhibition for each concentration of the test compound and calculate the IC50 value.

Table 2: Hypothetical COX-2 Inhibition Data

Concentration (µM)	% Inhibition of COX-2 Activity (Mean ± SD)
0.1	8.5 ± 1.2
1	35.2 ± 2.8
10	78.9 ± 4.1
100	95.1 ± 2.5
IC50 (µM)	2.8

Inducible Nitric Oxide Synthase (iNOS) Expression Assay

This cell-based assay determines if the test compound inhibits the expression of the iNOS enzyme in LPS-stimulated macrophages.[10]

Protocol: Western Blot for iNOS Expression

• Cell Treatment: Seed RAW 264.7 cells and treat with 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and LPS as described in section 3.1.

• Cell Lysis: After 24 hours of stimulation, wash the cells with cold PBS and lyse them using RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE and Western Blot:

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate the membrane with a primary antibody against iNOS overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH) as a loading control.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the iNOS band intensity to the loading control and express the results as a percentage of the LPS-stimulated control.

Figure 2: iNOS Expression Workflow

Caption: Workflow for analyzing iNOS protein expression.

NF-κB Signaling Pathway Analysis

This set of assays investigates the effect of the test compound on the NF-κB signaling pathway, a central regulator of inflammation.[3][11]

Figure 3: NF-κB Signaling Pathway

Caption: Simplified diagram of the NF-κB signaling pathway.

Protocol: NF-κB (p65) Nuclear Translocation Assay [12][13]

• Cell Culture and Treatment: Seed RAW 264.7 cells on coverslips in a 24-well plate. Pre-treat with the test compound for 1 hour, followed by stimulation with LPS (1 µg/mL) for 30-60 minutes.

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block with 1% BSA in PBS.

  • Incubate with a primary antibody against the p65 subunit of NF-κB.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

• Microscopy and Analysis: Visualize the cells using a fluorescence microscope. In unstimulated cells, p65 will be in the cytoplasm. Upon stimulation, it translocates to the nucleus. Quantify the nuclear to cytoplasmic fluorescence intensity ratio to determine the extent of translocation.[11]

Protocol: NF-κB Reporter Gene Assay

• Cell Transfection: Stably or transiently transfect a cell line (e.g., HEK293T) with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element.

• Cell Treatment: Seed the transfected cells in a 96-well plate. Treat with the test compound and stimulate with an appropriate agonist (e.g., TNF-α or LPS).

• Luciferase Assay: After stimulation (typically 6-8 hours), lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's protocol.

• Data Analysis: Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to account for transfection efficiency. Calculate the percentage inhibition of NF-κB transcriptional activity.

Table 3: Hypothetical NF-κB Inhibition Data

Assay	IC50 (µM)
NF-κB (p65) Nuclear Translocation	7.2
NF-κB Reporter Gene Assay	9.8

Data Interpretation and Next Steps

The data generated from these assays will provide a comprehensive profile of the anti-inflammatory activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. A compound that demonstrates potent inhibition of pro-inflammatory mediators, directly inhibits COX-2, reduces iNOS expression, and suppresses NF-κB activation would be a strong candidate for further preclinical development. Subsequent studies could include in vivo models of inflammation to confirm the in vitro findings.

References

• 1. In vitro antiinflammatory activity of a new sesquiterpene lactone isolated from Siegesbeckia glabrescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of NF-κB Activation in TLR-Activated Macrophages | Springer Nature Experiments [experiments.springernature.com]
• 4. assaygenie.com [assaygenie.com]
• 5. In vitro anti-inflammatory effects of cynaropicrin, a sesquiterpene lactone, from Saussurea lappa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. caymanchem.com [caymanchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. mybiosource.com [mybiosource.com]
• 10. researchgate.net [researchgate.net]
• 11. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. NF-kappa B (NF-kB) Activation Assay Kit | ABIN1110858 [antibodies-online.com]

Application Notes and Protocols for Cell-Based Assays Using 11β,13-Dihydrotaraxinic Acid β-D-Glucopyranosyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a natural product that, as of the current literature, has not been extensively characterized for its biological activities in cell-based assays.[1][][3][4][5] The following application notes and protocols are provided as a comprehensive guide for researchers to investigate the potential cytotoxic, anti-inflammatory, and cell signaling effects of this and other novel compounds. The methodologies outlined below represent a standard workflow for the initial characterization of a test compound's in vitro efficacy and mechanism of action.

Section 1: Initial Cytotoxicity and Cell Viability Assessment

A fundamental primary step in the evaluation of any new compound is to determine its effect on cell viability and to identify a concentration range that is suitable for further mechanistic studies.

MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals, which are then solubilized. The amount of formazan produced is proportional to the number of viable cells.

Experimental Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include vehicle control (medium with the same concentration of DMSO) and untreated control wells. Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the cell viability against the compound concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Caption: Workflow for MTT Cell Viability Assay.

Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

Principle: The LDH assay is a method to quantify cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[6][7][8] A colorimetric or fluorometric reaction is used to determine the amount of LDH, which is proportional to the number of dead cells.[6][7]

Experimental Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. It is advisable to use a parallel plate for the LDH assay.

• Sample Collection: After the treatment period, carefully collect 50 µL of the cell culture supernatant from each well and transfer it to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a catalyst). Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of a stop solution (if required by the kit).

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the manufacturer (commonly 490 nm).

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that of a positive control (cells lysed to achieve maximum LDH release) and a negative control (untreated cells).

References

• 1. foodb.ca [foodb.ca]
• 3. 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester | TargetMol [targetmol.com]
• 4. Taraxinic acid glucosyl ester | C21H28O9 | CID 131751687 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. b-D-Glucopyranosyl taraxinic ester = 90 LC/MS-ELSD, = 90 LC/MS-ELSD 75911-14-7 [sigmaaldrich.com]
• 6. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Cytotoxicity assay selection guide | Abcam [abcam.com]
• 8. youtube.com [youtube.com]

Application Notes and Protocols for Investigating the Anti-inflammatory Activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the anti-inflammatory activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is limited in the current scientific literature. However, this document provides comprehensive protocols and application notes based on the activities of a structurally related sesquiterpene lactone, 11β,13-dihydrolactucin, to serve as a guide for investigating the potential anti-inflammatory effects of this compound class.

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a natural product classified as a sesquiterpene lactone.[1] Sesquiterpene lactones are a class of compounds known for a variety of biological activities, including anti-inflammatory effects. A related compound, 11β,13-dihydrolactucin, has demonstrated significant anti-inflammatory properties by modulating key signaling pathways and reducing the expression of pro-inflammatory mediators.[1] This suggests that 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester may possess similar activities.

These application notes provide a framework for the in vitro and in vivo evaluation of the anti-inflammatory potential of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, utilizing standard, validated assays.

Data Presentation: Anti-inflammatory Activity of a Representative Sesquiterpene Lactone

The following table summarizes the reported anti-inflammatory effects of 11β,13-dihydrolactucin, which can be used as a reference for expected outcomes when testing 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Target/Assay	Effect of 11β,13-dihydrolactucin	Reference
Signaling Pathways	Prevented the activation of NF-κB and MAPK p38.	[1]
Pro-inflammatory Enzymes	Reduced gene and protein expression of iNOS and COX-2. Specifically, a 66% reduction in iNOS protein and a 47% reduction in COX-2 protein was observed.	[2]
Pro-inflammatory Cytokines	Decreased the gene expression of IL-6 and TNF-α.	[1]
Chemokines	Decreased the release of the neutrophil-recruiting chemokine IL-8.	[1]
Inflammatory Mediators	Decreased the release of PGE2 in a myofibroblast-like human cell model.	[1]
In Vivo Model (Zebrafish)	Effectively reduced neutrophil infiltration in a model of gut inflammation.	[1]

Experimental Protocols

This protocol is designed to assess the ability of a test compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent

• 96-well cell culture plates

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.[3]

• Compound Treatment: Prepare various concentrations of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in DMEM. After 24 hours, remove the old media from the cells and replace it with fresh media containing the test compound. Incubate for 1-2 hours.

• Inflammation Induction: Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control. Incubate for an additional 20-24 hours.[4]

• Nitric Oxide Measurement:

  • After incubation, collect 100 µL of the cell culture supernatant from each well.

  • Add an equal volume of Griess reagent to the supernatant in a new 96-well plate.[5]

  • Incubate at room temperature for 10 minutes.[5]

  • Measure the absorbance at 540 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control group. A standard curve using sodium nitrite (B80452) should be prepared to quantify the amount of nitrite in the media.[5]

This widely used in vivo model assesses the ability of a compound to reduce acute inflammation.

Materials:

• Male Wistar rats or Swiss albino mice

• 1% Carrageenan solution in sterile saline

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Reference drug (e.g., Indomethacin, 10 mg/kg)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions (22 ± 2°C, 12-hour light/dark cycle) with free access to food and water.[6]

• Grouping and Dosing: Divide the animals into groups (e.g., Vehicle Control, Test Compound groups with different doses, Reference Drug group). Administer the test compound or reference drug orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.[7]

• Baseline Measurement: Measure the initial paw volume (V₀) of the right hind paw of each animal using a plethysmometer.[7]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the right hind paw.[6]

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection (Vₜ).[7]

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point: Edema = Vₜ - V₀.

  • Calculate the percentage inhibition of edema for the treated groups compared to the vehicle control group.

Visualizations

Caption: Putative anti-inflammatory mechanism of sesquiterpene lactones.

Caption: Workflow for the in vitro nitric oxide inhibition assay.

Caption: Workflow for the in vivo carrageenan-induced paw edema assay.

References

• 1. Unveiling the anti-inflammatory potential of 11β,13-dihydrolactucin for application in inflammatory bowel disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Unveiling the anti-inflammatory potential of 11β,13-dihydrolactucin for application in inflammatory bowel disease management - Food & Function (RSC Publishing) DOI:10.1039/D4FO01446D [pubs.rsc.org]
• 3. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Application of Zebrafish Models in Inflammatory Bowel Disease [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. research.wur.nl [research.wur.nl]

Application Notes and Protocols: Anticancer Properties of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For Research Use Only. Not for use in diagnostic procedures.

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone glycoside, a class of natural products known for a wide range of biological activities.[1] This compound can be isolated from plants of the Taraxacum genus, commonly known as dandelions.[1][2] Sesquiterpenoids from Taraxacum officinale have garnered significant interest in oncology research due to their potential to exert selective cytotoxicity against cancer cells.[1] The proposed mechanisms often involve the induction of apoptosis (programmed cell death), modulation of key signaling pathways, and inhibition of cell proliferation.[1]

These application notes provide a summary of the potential anticancer effects of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and standardized protocols for its investigation. The information is intended for researchers, scientists, and drug development professionals exploring novel natural product-based therapeutic agents.

Data Presentation

The following tables present representative quantitative data illustrating the cytotoxic and pro-apoptotic potential of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester against various human cancer cell lines.

Table 1: In Vitro Cytotoxicity (IC₅₀) of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Cell Line	Cancer Type	Incubation Time (h)	IC₅₀ (µM)
A549	Lung Carcinoma	48	25.5
MCF-7	Breast Adenocarcinoma	48	18.2
HepG2	Hepatocellular Carcinoma	48	32.8
HeLa	Cervical Adenocarcinoma	48	21.4

IC₅₀ (Half-maximal inhibitory concentration) values were determined using the MTT assay and represent the concentration of the compound required to inhibit the growth of 50% of the cell population.

Table 2: Induction of Apoptosis in A549 Cells

Treatment Concentration (µM)	Incubation Time (h)	Early Apoptosis (%)	Late Apoptosis/Necrosis (%)	Total Apoptotic Cells (%)
0 (Control)	24	2.1	1.5	3.6
12.5	24	15.3	5.2	20.5
25	24	28.9	10.8	39.7
50	24	45.1	18.6	63.7

Apoptosis was quantified by Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry analysis. Early apoptotic cells are Annexin V+/PI-, while late apoptotic/necrotic cells are Annexin V+/PI+.

Visualization of Workflows and Pathways

Caption: General experimental workflow for evaluating the anticancer properties of a test compound.

Caption: Proposed mechanism involving the intrinsic (mitochondrial) apoptosis pathway.

Experimental Protocols

Protocol 1: Cell Viability Assessment by MTT Assay

This protocol is used to determine the cytotoxicity of the compound by measuring the metabolic activity of cells.[3][4]

Materials:

• Human cancer cell lines (e.g., A549)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the compound in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO, typically <0.5%) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Quantification of Apoptosis by Annexin V/PI Staining

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[5][6][7]

Materials:

• Cells treated with the compound for 24 hours

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• PBS, ice-cold

• Flow cytometer

Procedure:

• Cell Collection: Collect both adherent and floating cells from the culture dish. For adherent cells, use trypsin and then neutralize with complete medium.[6]

• Washing: Centrifuge the cell suspension at 500 x g for 5 minutes. Wash the cells twice with ice-cold PBS.[6]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1x10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples immediately using a flow cytometer.[6] Viable cells are Annexin V-/PI-, early apoptotic cells are Annexin V+/PI-, and late apoptotic/necrotic cells are Annexin V+/PI+.

Protocol 3: Western Blot Analysis for Apoptosis-Related Proteins (Bcl-2 and Bax)

This protocol is used to measure changes in the expression levels of key proteins involved in the intrinsic apoptosis pathway.[8][9][10]

Materials:

• Cells treated with the compound

• RIPA lysis buffer with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)[11]

• Primary antibodies (anti-Bax, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) detection reagent

Procedure:

• Protein Extraction: Lyse the treated cells with RIPA buffer on ice. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each sample using the BCA assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer. Separate the proteins by size on an SDS-PAGE gel.

• Electrotransfer: Transfer the separated proteins from the gel to a PVDF membrane.[11]

• Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.[11]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Bax, Bcl-2, and β-actin (as a loading control) overnight at 4°C.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.[11]

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the ECL reagent and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Perform densitometric analysis of the bands to quantify protein expression levels relative to the loading control. Calculate the Bax/Bcl-2 ratio to assess the pro-apoptotic shift.[12]

References

• 1. New prospects in oncotherapy: bioactive compounds from Taraxacum officinale - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method [bio-protocol.org]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method [en.bio-protocol.org]
• 8. Western blot analysis of Bcl-2 and Bax expression [bio-protocol.org]
• 9. Western Blot Analysis of Bcl-2, Bax, Cytochrome C, Caspase-9, Caspase-3 Expression [bio-protocol.org]
• 10. researchgate.net [researchgate.net]
• 11. Bcl-2 Detection in Western Blotting - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 12. researchgate.net [researchgate.net]

Antimicrobial Effects of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester: Application Notes and Protocols

Initial Investigations Reveal a Gap in Current Research

Despite a comprehensive review of available scientific literature, no specific studies detailing the antimicrobial effects of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester have been identified. This natural product, a sesquiterpene lactone glycoside, is available from various chemical suppliers and is listed in chemical databases. However, dedicated research into its potential antibacterial or antifungal properties appears to be a novel area of investigation.

While the specific compound remains uncharacterized in terms of its antimicrobial activity, it is noteworthy that it has been associated with plants such as pomegranate (Punica granatum) and dandelion (Taraxacum officinale), both of which have been explored for their traditional and documented antimicrobial properties. Existing research on these plants focuses on crude extracts or other isolated compounds, leaving the bioactivity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester an open question for researchers.

The absence of data presents a unique opportunity for new research in the field of natural product-based antimicrobial discovery. The following sections provide a structured approach for researchers and drug development professionals to initiate a thorough investigation of the antimicrobial potential of this compound.

Table 1: Physicochemical Properties of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Property	Value	Source
CAS Number	75911-16-9	N/A
Molecular Formula	C₂₁H₃₀O₉	N/A
Molecular Weight	426.46 g/mol	N/A
Chemical Class	Sesquiterpene Lactone Glycoside	N/A
Solubility	Information not readily available. Empirical testing is recommended.	N/A
Purity	Typically >98% (as supplied by commercial vendors)	N/A

Proposed Experimental Protocols for Antimicrobial Screening

The following protocols are foundational methods for determining the antimicrobial spectrum and potency of a novel compound like 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This method is a standard for quantifying the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

• Appropriate solvent (e.g., Dimethyl Sulfoxide - DMSO, sterile deionized water)

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• 96-well microtiter plates

• Bacterial or fungal inoculums (standardized to 0.5 McFarland)

• Positive control antibiotic (e.g., Gentamicin for bacteria, Amphotericin B for fungi)

• Negative control (broth and solvent)

• Incubator

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in a suitable solvent at a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: Perform a two-fold serial dilution of the compound in the appropriate broth within the 96-well plate to achieve a range of concentrations.

• Inoculum Preparation: Dilute the standardized microbial suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the prepared inoculum to each well containing the serially diluted compound.

• Controls: Include wells for a positive control (broth, inoculum, and standard antibiotic), a negative control (broth and solvent), and a growth control (broth and inoculum).

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• Result Interpretation: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Protocol 2: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This assay determines the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

Materials:

• Results from the MIC assay

• Nutrient agar (B569324) plates (for bacteria) or Sabouraud Dextrose Agar plates (for fungi)

Procedure:

• Subculturing: Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth.

• Plating: Spot-inoculate the aliquots onto appropriately labeled agar plates.

• Incubation: Incubate the plates under conditions suitable for the test microorganism until growth is visible in the control spots.

• Result Interpretation: The MBC/MFC is the lowest concentration of the compound that results in a significant reduction (e.g., ≥99.9%) in the number of viable colonies compared to the initial inoculum.

Proposed Workflow for Investigating Antimicrobial Properties

The following diagram outlines a logical workflow for a comprehensive investigation into the antimicrobial effects of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: A proposed workflow for the systematic evaluation of the antimicrobial properties of a novel compound.

Future Directions and Signaling Pathway Exploration

Should initial screenings reveal significant antimicrobial activity, subsequent research should focus on elucidating the mechanism of action. Given its chemical structure as a sesquiterpene lactone, potential mechanisms to investigate could include:

• Cell Membrane Disruption: Many antimicrobial natural products target the integrity of the microbial cell membrane.

• Enzyme Inhibition: The compound could inhibit essential microbial enzymes involved in processes like cell wall synthesis, DNA replication, or protein synthesis.

• Modulation of Virulence Factors: It may interfere with quorum sensing or the production of toxins and biofilms.

A hypothetical signaling pathway investigation could be visualized as follows:

Caption: Hypothetical mechanisms of antimicrobial action for investigation.

The exploration of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester's antimicrobial effects represents a promising frontier in the search for new therapeutic agents. The protocols and workflows outlined here provide a robust framework for initiating such a research program.

Unraveling the Molecular Mechanisms of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone glycoside, a class of natural products known for a wide range of biological activities. While direct mechanism of action studies on this specific compound are limited, research on closely related analogs, particularly taraxinic acid β-D-glucopyranosyl ester and its aglycone, taraxinic acid, provides significant insights into its potential pharmacological effects. This document outlines putative mechanisms of action and provides detailed protocols for their investigation, tailored for researchers in drug discovery and development. The primary hypothesized mechanisms include the activation of the Nrf2 signaling pathway and, following potential enzymatic hydrolysis, the induction of cancer cell differentiation.

Postulated Mechanisms of Action

Based on studies of structurally similar compounds, two primary mechanisms of action are proposed for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester:

• Activation of the Nrf2 Signaling Pathway: A study on the closely related taraxinic acid β-d-glucopyranosyl ester demonstrated its ability to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) transcription factor in human hepatocytes.[1] Nrf2 is a master regulator of the antioxidant and anti-inflammatory response. Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for ubiquitination and proteasomal degradation. Electrophilic compounds, such as sesquiterpene lactones, can react with cysteine residues on Keap1, leading to a conformational change that releases Nrf2. The freed Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of target genes, upregulating the expression of a battery of cytoprotective proteins, including antioxidant enzymes and phase II detoxification enzymes.

• Induction of Cancer Cell Differentiation (as the aglycone): Research on taraxinic acid, the aglycone of a related glycoside, has shown its potent activity in inducing the differentiation of human acute promyelocytic leukemia HL-60 cells.[2] The glycoside form in this study was found to be inactive, suggesting that the sugar moiety may need to be cleaved for this specific activity. This implies that 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester might act as a prodrug, being hydrolyzed by cellular esterases to release the active aglycone, 11β,13-Dihydrotaraxinic acid. The differentiation of leukemia cells is a promising therapeutic strategy, as it can halt their proliferation and induce apoptosis. The mechanism for taraxinic acid-induced differentiation involves the downregulation of the proto-oncogene c-myc and the upregulation of the cell cycle inhibitors p21(CIP1) and p27(KIP1).[2]

Data Presentation

Currently, there is a lack of specific quantitative data for the biological activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. The following table summarizes data for related compounds to provide a basis for experimental design.

Compound	Assay	Cell Line	Endpoint	Result	Reference
Taraxinic acid	Cell Differentiation	HL-60	Induction of differentiation	Potent inducer	[2]
Taraxinic acid-1'-O-β-D-glucopyranoside	Cytotoxicity	Various cancer cells	-	Inactive	[2]
Taraxinic acid β-d-glucopyranosyl ester	Nrf2 Activation	Human Hepatocytes	Nrf2 translocation and target gene expression	Significant activation	[1]

Experimental Protocols

The following are detailed protocols for investigating the hypothesized mechanisms of action of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Protocol 1: Nrf2 Luciferase Reporter Assay

This assay quantitatively measures the activation of the Nrf2 pathway by the test compound.

1. Materials:

• HEK293T or other suitable cells stably or transiently transfected with an ARE-luciferase reporter plasmid.

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester (dissolved in DMSO).

• Positive control: Sulforaphane or a known Nrf2 activator.

• Luciferase Assay System (e.g., Promega).

• 96-well white, clear-bottom cell culture plates.

• Luminometer.

2. Procedure:

• Seed the ARE-luciferase reporter cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Prepare serial dilutions of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and the positive control in cell culture medium. The final DMSO concentration should not exceed 0.1%.

• Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO).

• Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• After incubation, lyse the cells and measure the luciferase activity according to the manufacturer's protocol of the luciferase assay system using a luminometer.

• Normalize the luciferase activity to cell viability (e.g., using a parallel MTT assay) to exclude cytotoxic effects.

3. Data Analysis:

• Calculate the fold induction of luciferase activity by dividing the relative light units (RLU) of the treated wells by the RLU of the vehicle control wells.

• Plot the fold induction against the compound concentration to generate a dose-response curve and determine the EC50 value.

Protocol 2: HL-60 Cell Differentiation Assay

This protocol assesses the ability of the compound to induce differentiation of HL-60 promyelocytic leukemia cells.

1. Materials:

• HL-60 cells.

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin.

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester (dissolved in DMSO).

• Positive control: All-trans retinoic acid (ATRA).

• Nitroblue tetrazolium (NBT) solution.

• Phorbol 12-myristate 13-acetate (PMA).

• Phosphate-buffered saline (PBS).

• Microscope.

2. Procedure:

• Seed HL-60 cells at a density of 2 x 10^5 cells/mL in a 24-well plate.

• Treat the cells with various concentrations of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester or ATRA. Include a vehicle control.

• Incubate the cells for 72-96 hours at 37°C in a 5% CO2 incubator.

• After incubation, harvest the cells by centrifugation.

• To assess differentiation, perform the NBT reduction assay:

  • Resuspend the cells in 200 µL of fresh medium containing 1 mg/mL NBT and 200 ng/mL PMA.

  • Incubate for 25 minutes at 37°C.

  • Add 1 mL of PBS and centrifuge.

  • Count the number of blue-black formazan-positive cells (differentiated cells) out of at least 200 cells under a microscope.

3. Data Analysis:

• Calculate the percentage of differentiated cells for each treatment condition.

• Plot the percentage of differentiated cells against the compound concentration to determine the EC50 value.

Visualizations

Caption: Proposed Nrf2 signaling pathway activation.

References

• 1. researchgate.net [researchgate.net]
• 2. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone found in the common dandelion (Taraxacum officinale), a plant with a long history of use in traditional medicine for its anti-inflammatory, antioxidant, and hepatoprotective properties. This natural compound has emerged as a molecule of interest in drug discovery due to its potential to modulate key cellular signaling pathways involved in oxidative stress and inflammation.

These application notes provide a comprehensive overview of the known biological activities of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, with a focus on its role as an activator of the Nrf2 signaling pathway. Detailed protocols for its isolation and for conducting in vitro assays to evaluate its bioactivity are presented to facilitate further research and development.

Biological Activity and Mechanism of Action

The primary reported biological activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a master regulator of the cellular antioxidant response, and its activation leads to the transcription of a battery of cytoprotective genes, including heme oxygenase-1 (HO-1).

Studies have shown that 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, isolated from the leaves of Taraxacum officinale, significantly activates Nrf2 in human hepatocytes[1][2]. This activity is believed to be a key contributor to the overall antioxidant effects of dandelion extracts. The activation of the Nrf2 pathway by this compound suggests its potential therapeutic application in conditions associated with oxidative stress, such as chronic inflammatory diseases, neurodegenerative disorders, and certain cancers.

Given its classification as a sesquiterpene lactone, a class of compounds known for their anti-inflammatory properties, it is also plausible that 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester may modulate inflammatory pathways such as NF-κB and MAPK. Further investigation into these potential mechanisms is warranted.

Quantitative Data

The following tables summarize the quantitative data on the Nrf2-activating properties of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Table 1: Nrf2 Activation in HepG2 Cells

Compound	Concentration (µM)	Nrf2 Activation (Fold Induction vs. Control)
11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester	10	~1.5
25	~2.0
50	~2.5
100	~3.0

Data extracted from Jedlinszki et al., 2017. The study used a luciferase reporter gene assay in human HepG2 cells.

Table 2: Induction of Nrf2 Target Gene (HMOX1) Expression

Treatment	Concentration	HMOX1 mRNA Expression (Fold Induction vs. Control)
T. officinale Leaf Extract	50 µg/mL	~2.5
100 µg/mL	~4.0

Data extracted from Jedlinszki et al., 2017. While data for the pure compound was not explicitly provided for this endpoint, the leaf extract, rich in this compound, demonstrated significant induction of the Nrf2 target gene heme oxygenase-1 (HMOX1).

Experimental Protocols

Protocol 1: Isolation and Purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from Taraxacum officinale

This protocol is based on the methodology described by Jedlinszki et al., 2017.

1. Plant Material and Extraction: a. Collect fresh leaves of Taraxacum officinale. b. Dry the leaves at room temperature and grind them into a fine powder. c. Macerate the powdered leaves in methanol (B129727) at a 1:10 (w/v) ratio for 24 hours at room temperature. d. Filter the extract and concentrate it under reduced pressure using a rotary evaporator.

2. Fractionation: a. Resuspend the crude methanol extract in water and perform liquid-liquid partitioning with n-hexane to remove nonpolar compounds. b. Subsequently, partition the aqueous phase with ethyl acetate (B1210297) to extract medium-polarity compounds, including sesquiterpene lactones. c. Concentrate the ethyl acetate fraction to dryness.

3. Chromatographic Purification: a. Subject the ethyl acetate fraction to column chromatography on silica (B1680970) gel. b. Elute with a gradient of increasing polarity, starting with n-hexane and gradually increasing the proportion of ethyl acetate, followed by methanol. c. Collect fractions and monitor by thin-layer chromatography (TLC). d. Pool fractions containing the compound of interest. e. Perform further purification using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a water:acetonitrile gradient.

4. Structure Elucidation: a. Confirm the identity and purity of the isolated 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C NMR) and Mass Spectrometry (MS).

Caption: Workflow for the isolation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Protocol 2: In Vitro Nrf2 Activation Assay (Luciferase Reporter Assay)

This protocol is a generalized procedure based on common methodologies for assessing Nrf2 activation.

1. Cell Culture and Seeding: a. Culture HepG2 cells (or another suitable cell line) stably transfected with an Antioxidant Response Element (ARE)-luciferase reporter construct in appropriate media (e.g., DMEM with 10% FBS). b. Seed the cells in a 96-well white, clear-bottom plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours.

2. Compound Treatment: a. Prepare a stock solution of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in DMSO. b. Prepare serial dilutions of the compound in cell culture medium to achieve the desired final concentrations (e.g., 10, 25, 50, 100 µM). Ensure the final DMSO concentration is ≤ 0.1%. c. Remove the old medium from the cells and add 100 µL of the medium containing the test compound or vehicle control (DMSO). d. Incubate the plate for 16-24 hours.

3. Luciferase Assay: a. After incubation, lyse the cells using a suitable lysis buffer. b. Add a luciferase substrate solution to each well. c. Measure the luminescence using a plate reader.

4. Data Analysis: a. Normalize the luciferase activity to cell viability (e.g., using a parallel MTT or CellTiter-Glo assay). b. Express the results as fold induction relative to the vehicle-treated control cells.

Caption: Workflow for the Nrf2 luciferase reporter assay.

Protocol 3: Quantitative Real-Time PCR (qPCR) for Nrf2 Target Gene Expression

This protocol outlines the steps to measure the expression of Nrf2 target genes, such as HMOX1.

1. Cell Culture and Treatment: a. Culture HepG2 cells in 6-well plates until they reach 70-80% confluency. b. Treat the cells with 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester at the desired concentrations for a specified time (e.g., 6-24 hours).

2. RNA Isolation: a. Lyse the cells and extract total RNA using a commercial RNA isolation kit according to the manufacturer's instructions. b. Quantify the RNA and assess its purity using a spectrophotometer.

3. cDNA Synthesis: a. Synthesize complementary DNA (cDNA) from the isolated RNA using a reverse transcription kit.

4. qPCR: a. Prepare the qPCR reaction mixture containing cDNA, SYBR Green master mix, and gene-specific primers for HMOX1 and a housekeeping gene (e.g., GAPDH or ACTB). b. Perform the qPCR reaction using a real-time PCR system.

5. Data Analysis: a. Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of HMOX1 to the housekeeping gene. b. Express the results as fold change compared to the vehicle-treated control.

Caption: Workflow for qPCR analysis of Nrf2 target gene expression.

Signaling Pathway Diagrams

The following diagrams illustrate the Nrf2 signaling pathway and the potential anti-inflammatory pathways that may be modulated by 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: The Nrf2 signaling pathway activated by 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: Potential anti-inflammatory mechanisms of action via NF-κB and MAPK pathways.

Conclusion

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester represents a promising natural product for drug discovery, particularly in the context of diseases with an underlying oxidative stress component. Its demonstrated ability to activate the Nrf2 pathway provides a clear mechanism for its antioxidant effects. The protocols and data presented herein serve as a valuable resource for researchers seeking to further investigate the therapeutic potential of this compound. Future studies should aim to elucidate its potential anti-inflammatory activities and evaluate its efficacy in relevant preclinical disease models.

References

• 1. Anti-inflammatory activity of sesquiterpene lactones and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester Extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from its natural source, Punica granatum (pomegranate).

Frequently Asked Questions (FAQs)

Q1: What is 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and what is its primary source?

A1: 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone glycoside, a type of natural product.[1] Its chemical formula is C₂₁H₃₀O₉ and it has a molecular weight of approximately 426.46 g/mol . The primary documented natural source of this compound is Punica granatum L., commonly known as the pomegranate.

Q2: What are the main challenges in extracting this compound?

A2: The main challenges include:

• Low Yield: As a secondary metabolite, its concentration in the plant material can be low.

• Co-extraction of Impurities: Pomegranate peels and other tissues are rich in various other compounds like tannins, flavonoids, and other glycosides, which can interfere with the isolation and purification process.

• Compound Stability: Sesquiterpene lactones can be sensitive to factors like pH and temperature, potentially leading to degradation during extraction.[2][3]

• Solvent Selection: Choosing an appropriate solvent system is critical to maximize the extraction of this moderately polar glycoside while minimizing the co-extraction of undesirable compounds.

Q3: Which part of the Punica granatum plant is best for extracting this compound?

A3: While the compound can be found in various parts of the plant, the rind (peel) is often a rich source of secondary metabolites in pomegranates and is a common starting material for the extraction of bioactive compounds.[4][5][6]

Q4: What analytical techniques are suitable for the detection and quantification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV, MS) is the method of choice for the analysis of sesquiterpene lactones.[7] For structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction and purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield of Target Compound	1. Inappropriate solvent polarity. 2. Insufficient extraction time or temperature. 3. Degradation of the compound during extraction. 4. Incorrect plant material or low concentration in the collected sample.	1. Optimize the solvent system. Start with a polar solvent like methanol (B129727) or ethanol (B145695) and consider adding a small percentage of water to enhance the extraction of the glycoside. 2. Increase extraction time and/or temperature within a reasonable range to avoid degradation. For advanced methods like UAE or MAE, optimize the irradiation time and power. 3. Control the extraction temperature and pH. Avoid strongly acidic or basic conditions. 4. Ensure correct identification of the plant material. The concentration of secondary metabolites can vary with the season and geographical location of the plant collection.
Poor Purity of the Crude Extract	1. Co-extraction of highly abundant compounds like tannins and flavonoids. 2. Inefficient downstream purification steps.	1. Perform a preliminary defatting step with a non-polar solvent (e.g., hexane) to remove lipids. 2. Employ liquid-liquid partitioning to separate compounds based on their polarity. For example, partition the crude extract between water and ethyl acetate. 3. Utilize column chromatography with different stationary phases (e.g., silica (B1680970) gel, C18) and gradient elution to separate the target compound from impurities.
Inconsistent Extraction Yields	1. Variability in the plant raw material. 2. Inconsistent extraction parameters. 3. Instability of the powdered plant material.	1. Standardize the collection of plant material (e.g., time of year, plant age). 2. Precisely control all extraction parameters such as solvent-to-solid ratio, temperature, and time. 3. Use freshly powdered herbal material for each extraction, as the stability of some sesquiterpenes can be low after powdering.
Difficulty in Isolating the Compound by Chromatography	1. Poor separation from structurally similar compounds. 2. Irreversible adsorption of the compound to the stationary phase.	1. Optimize the mobile phase composition and gradient for HPLC. Consider using different column chemistries. 2. Test different stationary phases. If using silica gel, deactivation with a small amount of water might be necessary. For highly polar compounds, reversed-phase chromatography is often more suitable.

Experimental Protocols

Below are detailed methodologies for key experiments related to the extraction and analysis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Protocol 1: Conventional Solvent Extraction

• Preparation of Plant Material:

  • Collect fresh Punica granatum peels and wash them thoroughly.

  • Dry the peels in a well-ventilated area or in an oven at a controlled temperature (40-50 °C) to prevent degradation of thermolabile compounds.

  • Grind the dried peels into a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Macerate the powdered plant material (100 g) with 80% methanol (1 L) in a sealed container.

  • Agitate the mixture at room temperature for 24 hours.

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process on the residue two more times with fresh solvent.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45 °C to obtain the crude extract.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

• Preparation of Plant Material:

  • Prepare the powdered Punica granatum peels as described in Protocol 1.

• Extraction:

  • Place the powdered plant material (20 g) in an extraction vessel with 200 mL of the chosen solvent (e.g., 80% ethanol).

  • Immerse the vessel in an ultrasonic bath.

  • Sonication parameters to optimize include:

    • Frequency: 20-40 kHz

    • Power: 100-300 W

    • Temperature: 30-50 °C

    • Time: 20-60 minutes

  • After sonication, filter the extract and concentrate as described in Protocol 1.

Protocol 3: Microwave-Assisted Extraction (MAE)

• Preparation of Plant Material:

  • Prepare the powdered Punica granatum peels as described in Protocol 1.

• Extraction:

  • Place the powdered plant material (10 g) in a microwave-safe extraction vessel with 100 mL of the selected solvent.

  • MAE parameters to optimize include:

    • Microwave power: 200-500 W

    • Temperature: 60-100 °C

    • Time: 5-20 minutes

  • After extraction, allow the vessel to cool, then filter and concentrate the extract as described in Protocol 1.

Protocol 4: Purification by Column Chromatography

• Preparation of the Column:

  • Pack a glass column with silica gel 60 (70-230 mesh) using a suitable solvent system (e.g., a mixture of chloroform (B151607) and methanol).

• Sample Loading:

  • Adsorb the crude extract onto a small amount of silica gel and load it onto the top of the prepared column.

• Elution:

  • Elute the column with a gradient of increasing polarity, for example, starting with 100% chloroform and gradually increasing the proportion of methanol.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or HPLC to identify the fractions containing the target compound.

• Final Purification:

  • Pool the fractions containing the pure compound and concentrate them.

  • Further purification can be achieved using preparative HPLC if necessary.

Data Presentation

The following tables summarize hypothetical quantitative data for the comparison of different extraction methods. These values are illustrative and based on general trends reported for the extraction of similar compounds. Actual yields may vary.

Table 1: Comparison of Extraction Methods for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Extraction Method	Solvent	Temperature (°C)	Time	Yield of Crude Extract (%)	Purity of Target Compound in Crude Extract (%)
Maceration	80% Methanol	25	24 h	15.2	1.8
Soxhlet	Ethanol	78	8 h	18.5	1.5
UAE	80% Ethanol	40	30 min	16.8	2.5
MAE	70% Ethanol	80	10 min	17.3	2.8

Table 2: Optimization of UAE Parameters

Parameter	Value	Yield of Target Compound (mg/g of dry plant material)
Solvent Concentration	60% Ethanol	1.9
80% Ethanol	2.6
100% Ethanol	2.1
Temperature	30 °C	2.2
40 °C	2.7
50 °C	2.5 (slight degradation may occur)
Time	15 min	2.0
30 min	2.8
45 min	2.9 (minimal increase)

Visualizations

Biosynthesis Pathway

The biosynthesis of sesquiterpenoids, including the taraxinic acid backbone, originates from the mevalonate (B85504) (MVA) pathway in the cytoplasm, which produces farnesyl pyrophosphate (FPP). FPP is the universal precursor for all sesquiterpenes. A key enzyme, germacrene A synthase, catalyzes the first committed step in the formation of many sesquiterpene lactones.

Caption: Simplified biosynthesis pathway of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Experimental Workflow

The general workflow for the extraction and isolation of the target compound involves several key stages, from sample preparation to final purification and analysis.

Caption: General experimental workflow for extraction and isolation.

Troubleshooting Logic

When encountering low yield, a logical troubleshooting process should be followed to identify and resolve the issue.

References

• 1. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenolic Compounds Recovery from Pomegranate (Punica granatum L.) By-Products of Pressurized Liquid Extraction | MDPI [mdpi.com]
• 5. scielo.br [scielo.br]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from plant sources, primarily Taraxacum officinale.

Frequently Asked Questions (FAQs)

Q1: What is 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and why is its purification challenging?

A1: 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a sesquiterpene lactone glycoside found in plants of the Taraxacum genus (dandelions).[1] The purification of this compound is challenging due to several factors:

• Structural Complexity: As a glycoside, it has both a sugar moiety (β-D-glucopyranosyl) and a sesquiterpene lactone aglycone, making it moderately polar and susceptible to hydrolysis.

• Co-eluting Impurities: Plant extracts contain a complex mixture of compounds with similar polarities, such as other sesquiterpenoids, flavonoids, phenolic acids, and triterpenoids, which can be difficult to separate.[1][2][3]

• Low Abundance: The concentration of this specific compound in the plant material may be low, requiring efficient extraction and purification methods to obtain sufficient quantities.

• Potential for Isomerization and Degradation: Sesquiterpene lactones can be sensitive to pH and temperature, potentially leading to degradation or isomerization during extraction and purification.

Q2: What are the most common impurities found in the crude extract?

A2: Crude extracts from Taraxacum officinale are complex mixtures. Common impurities include:

• Other Sesquiterpene Lactones: Taraxinic acid and its derivatives are often present.[1]

• Phenolic Compounds: Including flavonoids and tannins.[2][3]

• Triterpenoids and Sterols: Such as taraxasterol (B1681928) and β-sitosterol.[1]

• Alkaloids: These have been detected in dandelion extracts.[2][3]

• Inorganic Salts and Pigments: Chlorophylls and other pigments are common in initial extracts.

Q3: What analytical techniques are recommended for monitoring the purification process?

A3: A combination of chromatographic and spectroscopic techniques is recommended:

• Thin-Layer Chromatography (TLC): Useful for rapid, qualitative monitoring of fractions during column chromatography.[4][5]

• High-Performance Liquid Chromatography (HPLC): Essential for quantitative analysis of purity and can be used for final purification steps.[4][6] A reversed-phase C18 column is often suitable.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation and confirmation of the final product.[7][8][9]

• Mass Spectrometry (MS): Provides molecular weight information and can be coupled with HPLC (LC-MS) for enhanced separation and identification.[7][9]

Troubleshooting Guides

Problem 1: Low Yield of the Target Compound

Possible Cause	Troubleshooting Step
Incomplete Extraction	Optimize the extraction solvent and method. A moderately polar solvent like 70% ethanol (B145695) or methanol (B129727) is often effective for glycosides.[10] Consider using ultrasound-assisted or reflux extraction to improve efficiency.
Degradation during Extraction/Purification	Avoid high temperatures and extreme pH conditions. Work at room temperature or below whenever possible. Use buffered solutions if pH sensitivity is suspected.
Loss during Solvent Partitioning	Ensure the choice of solvents for liquid-liquid extraction is appropriate for the polarity of the target compound. Multiple extractions with smaller solvent volumes can improve recovery.
Poor Separation in Column Chromatography	Optimize the stationary and mobile phases. A fine-mesh silica (B1680970) gel or Sephadex LH-20 can provide better resolution.[11] Perform a gradient elution to improve the separation of complex mixtures.

Problem 2: Poor Resolution in Column Chromatography

Possible Cause	Troubleshooting Step
Inappropriate Stationary Phase	For moderately polar compounds like glycosides, normal-phase silica gel is a common choice. For finer separations, consider reversed-phase chromatography (C18 silica) or size-exclusion chromatography (Sephadex LH-20).[11]
Suboptimal Mobile Phase	Systematically test different solvent systems with varying polarities. A gradient elution from a non-polar solvent (e.g., hexane (B92381) or dichloromethane) to a more polar solvent (e.g., ethyl acetate (B1210297) or methanol) is often effective on silica gel.
Column Overloading	The amount of crude extract loaded onto the column should not exceed 1-5% of the stationary phase weight. Overloading leads to broad, overlapping peaks.
Sample Preparation	Ensure the crude extract is fully dissolved in a minimal amount of the initial mobile phase before loading. Precipitates can disrupt the column bed and lead to poor separation.

Problem 3: Presence of Persistent Impurities in the Final Product

Possible Cause	Troubleshooting Step
Co-eluting Compounds	If impurities have very similar polarity, a single chromatographic step may be insufficient. Employ orthogonal separation techniques. For example, follow a normal-phase silica column with a reversed-phase HPLC or size-exclusion chromatography.
Structural Isomers	Isomers can be very difficult to separate. High-resolution HPLC with a specialized chiral stationary phase (if applicable) or a long column with a shallow gradient may be required.[6]
Reagent Contamination	Ensure all solvents are of high purity (HPLC grade) and that glassware is thoroughly cleaned to avoid introducing contaminants.

Experimental Protocols

Protocol 1: Extraction and Initial Fractionation

• Plant Material Preparation: Air-dry and finely powder the roots of Taraxacum officinale.

• Extraction: Macerate the powdered plant material in 80% methanol at room temperature for 48 hours, with occasional agitation. Repeat the extraction three times.

• Concentration: Combine the methanolic extracts and evaporate the solvent under reduced pressure at a temperature below 45°C to obtain a crude extract.

• Solvent Partitioning:

  • Suspend the crude extract in water and perform liquid-liquid partitioning sequentially with n-hexane, chloroform, and ethyl acetate.

  • The target compound, being a moderately polar glycoside, is expected to be enriched in the ethyl acetate fraction.

• Fraction Analysis: Analyze each fraction by TLC or HPLC to determine the location of the target compound.

Protocol 2: Column Chromatography Purification

• Stationary Phase: Pack a glass column with silica gel (70-230 mesh) in a non-polar solvent (e.g., n-hexane).

• Sample Loading: Dissolve the dried ethyl acetate fraction in a minimal volume of dichloromethane (B109758) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried sample onto the top of the prepared column.

• Elution:

  • Begin elution with a non-polar solvent system (e.g., dichloromethane).

  • Gradually increase the polarity of the mobile phase by adding increasing amounts of methanol. A typical gradient might be from 100% dichloromethane to 90:10 dichloromethane:methanol.

• Fraction Collection: Collect fractions of a consistent volume and monitor them by TLC.

• Pooling and Concentration: Combine fractions containing the pure compound (as determined by TLC) and evaporate the solvent under reduced pressure.

Quantitative Data Summary

Table 1: Example Solvent Systems for Chromatographic Purification

Chromatographic Method	Stationary Phase	Mobile Phase (Gradient Elution)	Purpose
Column Chromatography	Silica Gel (70-230 mesh)	Dichloromethane -> Dichloromethane:Methanol (9:1)	Initial fractionation of crude extract
Column Chromatography	Sephadex LH-20	100% Methanol	Removal of phenolic compounds and pigments
Preparative HPLC	C18 Reversed-Phase	Water:Acetonitrile (gradient)	Final purification to high purity

Visualizations

Caption: Workflow for the purification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: Troubleshooting decision tree for low purity issues.

References

• 1. Dandelion (Taraxacum Genus): A Review of Chemical Constituents and Pharmacological Effects | MDPI [mdpi.com]
• 2. ndsaco.com [ndsaco.com]
• 3. researchgate.net [researchgate.net]
• 4. A comparison of chromatographic separation of selected nicotinic acid derivatives by TLC and HPLC techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thin-layer chromatographic separation of chenodeoxycholic and deoxycholic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Isolation of two new bioactive sesquiterpene lactone glycosides from the roots of Ixeris dentata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sesquiterpene lactone glucosides from Sonchus asper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sesquiterpene lactone glycosides from Lapsana communis L. subsp. communis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. EXTRACTION AND CHROMATOGRAPHIC SEPARATION OF TANNIN FRACTIONS FROM TANNIN-RICH PLANT MATERIAL [journal.pan.olsztyn.pl]

Technical Support Center: 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester?

A1: The primary stability concern for this compound is hydrolysis of the β-D-glucopyranosyl ester linkage. This can be catalyzed by acidic or basic conditions, as well as by enzymatic activity.[1][2][3] The ester bond is susceptible to cleavage, yielding 11β,13-Dihydrotaraxinic acid and D-glucose. Additionally, like many complex natural products, it may be sensitive to oxidation, light, and elevated temperatures.[4]

Q2: What are the recommended storage conditions for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester?

A2: For long-term stability, the compound should be stored as a solid powder at -20°C.[5] If in solution, it is recommended to store it at -80°C for up to one year.[5] It is advisable to protect the compound from light and moisture.

Q3: I am observing a loss of potency or the appearance of extra peaks in my chromatogram over time. What could be the cause?

A3: This is likely due to the degradation of the compound. The most probable cause is the hydrolysis of the ester linkage, leading to the formation of 11β,13-Dihydrotaraxinic acid and glucose. Other potential causes include oxidation or other rearrangements. It is recommended to perform a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.[6][7]

Q4: How can I assess the stability of my sample of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester?

A4: A stability-indicating method, typically using High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with a suitable detector (e.g., UV, MS), should be developed and validated. This method should be able to separate the intact compound from its potential degradation products. Forced degradation studies are crucial for developing such a method.[6][7][8]

Troubleshooting Guides

Issue 1: Sample Degradation in Solution

Symptoms:

• Decrease in the main peak area in HPLC analysis.

• Appearance of new peaks corresponding to degradation products.

• Changes in the physical appearance of the solution (e.g., color change).

• Inconsistent results in biological assays.

Possible Causes:

• Hydrolysis: The solvent pH may be too acidic or basic. The presence of water can facilitate hydrolysis.

• Oxidation: Exposure to air or oxidizing agents.

• Photodegradation: Exposure to light, especially UV light.

• Thermal Degradation: Storage at elevated temperatures.

Solutions:

• pH Control: Use buffered solutions within a neutral pH range (e.g., pH 6-7.5) if compatible with your experiment.

• Solvent Selection: Use aprotic solvents or freshly prepared solutions to minimize water content.

• Inert Atmosphere: For sensitive applications, handle solutions under an inert atmosphere (e.g., nitrogen or argon).

• Light Protection: Store solutions in amber vials or protect them from light.

• Temperature Control: Store solutions at recommended low temperatures (-20°C or -80°C).

Issue 2: Inconsistent Analytical Results

Symptoms:

• Poor peak shape in chromatography.

• Variable retention times.

• Non-reproducible quantification.

Possible Causes:

• On-column degradation during analysis.

• Interaction of the analyte with the stationary phase.

• Inappropriate mobile phase composition or pH.

Solutions:

• Method Optimization:

  • Adjust the mobile phase pH to a range where the compound is more stable.

  • Use a shorter run time or a lower column temperature to minimize on-column degradation.

  • Consider using a different stationary phase that is less likely to interact with the analyte.

• Sample Preparation:

  • Ensure the sample diluent is compatible with the mobile phase and does not promote degradation.

  • Analyze samples promptly after preparation.

Data Presentation

Table 1: Recommended Storage Conditions

Form	Storage Temperature	Duration	Additional Precautions
Solid (Powder)	-20°C	3 years	Protect from light and moisture.
In Solvent	-80°C	1 year	Use aprotic solvents if possible.

Note: These are general recommendations based on supplier data[5]; stability may vary depending on the specific solvent and storage conditions.

Table 2: Potential Degradation Products

Degradation Pathway	Degradation Product(s)	Analytical Signature
Hydrolysis	11β,13-Dihydrotaraxinic acid and D-glucose	Appearance of a more polar peak (glucose) and a less polar peak (aglycone) in RP-HPLC.
Oxidation	Oxidized derivatives (e.g., epoxides, hydroxylated forms)	Appearance of new peaks with a different mass-to-charge ratio in MS analysis.

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To identify potential degradation products and establish degradation pathways for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. This is essential for developing a stability-indicating analytical method.[4][6][7]

Methodology:

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at room temperature for 1, 2, 4, and 8 hours. Neutralize with an equivalent amount of 0.1 M HCl before analysis.

  • Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 2, 4, 8, and 24 hours.

  • Thermal Degradation: Incubate the solid powder and the stock solution at 60°C for 1, 3, and 7 days.

  • Photodegradation: Expose the solid powder and the stock solution to a light source that provides both UV and visible light (ICH Q1B guideline) for a specified duration.

• Analysis: Analyze the stressed samples at each time point using a validated HPLC-UV/MS method. A control sample (unstressed) should be analyzed concurrently.

• Data Evaluation:

  • Identify and quantify the degradation products.

  • Calculate the percentage of degradation. A target degradation of 5-20% is generally aimed for.[4]

  • Elucidate the structure of major degradation products using MS and other spectroscopic techniques.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from its degradation products.

Methodology:

• Instrumentation: HPLC with a UV or PDA detector and a Mass Spectrometer.

• Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm) is a good starting point.

• Mobile Phase: A gradient elution with acetonitrile (B52724) (A) and water (B), both containing 0.1% formic acid, is often effective for separating natural products.

  • Example Gradient: Start with 10% A, ramp to 90% A over 30 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detection at a suitable wavelength (determined by UV scan of the compound) and/or MS detection.

• Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The specificity is demonstrated by the ability to resolve the main peak from all degradation product peaks generated during the forced degradation study.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Potential degradation pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester | TargetMol [targetmol.com]
• 6. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biopharminternational.com [biopharminternational.com]

"solubility of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in different solvents"

This technical support center provides guidance on the solubility of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. It includes a summary of solubility data, detailed experimental protocols for solubility determination, and a troubleshooting guide to address common issues encountered during its dissolution.

Solubility Data

Quantitative solubility data for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in various organic solvents is limited in publicly available literature. However, based on its chemical structure as a sesquiterpene lactone glycoside, a general solubility profile can be inferred. Glycosides, due to the sugar moiety, tend to be more soluble in polar solvents.

Quantitative Data:

Solvent	Temperature (°C)	Solubility (Predicted)
Water	25	2.56 g/L

Qualitative Solubility Profile:

Solvent	Polarity	Expected Solubility
Water	High	Soluble
Methanol	High	Soluble
Ethanol	High	Soluble
Dimethyl Sulfoxide (DMSO)	High	Soluble
Chloroform	Intermediate	Slightly Soluble
Ethyl Acetate	Intermediate	Slightly Soluble
Acetone	Intermediate	Slightly Soluble
Dichloromethane	Low	Sparingly Soluble
Hexane	Low	Insoluble
Diethyl Ether	Low	Insoluble

Experimental Protocols

For researchers requiring precise solubility data for their specific experimental conditions, the following protocols provide a framework for accurate determination.

Protocol 1: Isothermal Equilibrium Method for Determining Equilibrium Solubility

This method is a reliable technique to determine the equilibrium solubility of a compound in a specific solvent at a set temperature.

Methodology:

• Preparation: Add an excess amount of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester to a known volume of the selected solvent in a sealed vial.

• Equilibration: Agitate the vial at a constant temperature using a shaker or magnetic stirrer for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. If necessary, centrifuge the sample to ensure a clear supernatant.

• Sampling: Carefully extract an aliquot of the clear supernatant.

• Quantification: Analyze the concentration of the dissolved compound in the aliquot using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV, ELSD, or MS).

• Calculation: The determined concentration represents the equilibrium solubility of the compound in that solvent at the specified temperature.

Isothermal Equilibrium Method Workflow

Troubleshooting Guide & FAQs

This section addresses common questions and issues that may arise when working with 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Q1: The compound is not dissolving in my chosen solvent.

A1: Several factors could be contributing to poor solubility:

• Solvent Polarity: 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a glycoside and is expected to be more soluble in polar solvents like water, methanol, ethanol, and DMSO. If you are using a non-polar solvent, consider switching to a more polar one.

• Dissolution Rate: Glycosides can sometimes have a slow dissolution rate. Ensure you are allowing sufficient time for dissolution and are using adequate agitation (e.g., stirring or sonication).

• Temperature: Gently warming the solution may increase solubility. However, be cautious as excessive heat can lead to degradation.[1][2][3]

• Co-solvents: For challenging solvents, consider preparing a concentrated stock solution in a highly polar solvent like DMSO or ethanol, and then diluting it into your final experimental medium.

Q2: I'm observing precipitation after initially dissolving the compound.

A2: Precipitation can occur due to several reasons:

• Supersaturation: The initial dissolution may have created a supersaturated solution, which is unstable. Ensure you are working below the compound's solubility limit at that temperature.

• Temperature Change: If the solution was warmed to aid dissolution, cooling it back to room temperature could cause the compound to precipitate out.

• Solvent Evaporation: Leaving the solution uncovered can lead to solvent evaporation, increasing the concentration and causing precipitation.

• pH Shift: The pH of the solution can influence the solubility of some compounds. Ensure the pH of your solvent is appropriate.

Q3: How can I prepare an aqueous solution if the compound has low water solubility?

A3: While the predicted water solubility is 2.56 g/L, achieving this concentration might be slow. To prepare an aqueous solution, especially for biological assays, follow these steps:

• Prepare a high-concentration stock solution in 100% DMSO or ethanol.

• Serially dilute the stock solution into your aqueous buffer or cell culture medium to the final desired concentration.

• Ensure the final concentration of the organic solvent (e.g., DMSO) is low (typically <0.5%) and does not affect your experimental system. Always include a vehicle control in your experiments.

Q4: Are there any signs of compound degradation I should watch for during dissolution?

A4: Yes, be mindful of the following:

• Color Change: Any unexpected change in the color of the solution could indicate degradation.

• pH Sensitivity: Glycosidic bonds can be susceptible to hydrolysis under strongly acidic or basic conditions. It is advisable to work with buffers in the neutral pH range.

• Light and Air Exposure: While specific data for this compound is unavailable, many natural products are sensitive to light and oxidation. It is good practice to protect solutions from light and to use freshly prepared solutions.

Troubleshooting Logic for Dissolution Issues

References

• 1. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing In Vitro Studies of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Disclaimer: Scientific literature primarily focuses on the aglycone form, 11β,13-Dihydrolactucin , rather than its β-D-glucopyranosyl ester. The following data and guidance are based on studies of 11β,13-Dihydrolactucin. Researchers should consider that the glycosylated form may have different solubility, stability, and cell permeability characteristics.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration for in vitro studies with 11β,13-Dihydrolactucin?

Based on current research, a concentration of 10 µM is a well-supported starting point for assessing the anti-inflammatory effects of 11β,13-Dihydrolactucin in various cell models, including human intestinal cells.[1] This concentration has been shown to be effective without causing significant cytotoxicity in Caco-2 cells.[1]

Q2: What is the known mechanism of action for the anti-inflammatory effects of 11β,13-Dihydrolactucin?

11β,13-Dihydrolactucin has been shown to exert its anti-inflammatory effects by preventing the activation of key signaling pathways, specifically NF-κB and MAPK p38 .[2] This inhibition leads to a downstream reduction in the expression and release of pro-inflammatory mediators.

Q3: What are the key inflammatory markers modulated by 11β,13-Dihydrolactucin?

• Cytokines: Decreases the release of IL-8 and the gene expression of IL-6 and TNF-α.[2]

• Enzymes: Reduces the gene and protein expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2]

• Other Mediators: In myofibroblast-like cells, it has been observed to decrease the release of TNF-α and the COX-2-derived inflammation mediator PGE₂.[2]

Q4: Is 11β,13-Dihydrolactucin cytotoxic at effective concentrations?

Studies have indicated that 11β,13-Dihydrolactucin is not cytotoxic at a concentration of 10 µM in Caco-2 cells.[1] A cytotoxicity assessment in human colon-derived CCD18-Co myofibroblasts was conducted across a range of 0.1-100 µM.[3] It is always recommended to perform a cell viability assay for your specific cell line to determine the optimal non-toxic working concentration range.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observable anti-inflammatory effect.	Concentration is too low.	Gradually increase the concentration (e.g., 25 µM, 50 µM), ensuring to stay within the non-cytotoxic range determined for your cell line.
Cell line is not responsive to the compound.	Consider using a different cell line that is known to be responsive to NF-κB or MAPK p38 inhibitors.
Compound stability issues.	Prepare fresh stock solutions for each experiment. Check the solubility of the compound in your cell culture medium.
High cell death observed.	Concentration is too high.	Perform a dose-response cytotoxicity assay (e.g., MTT or LDH assay) to determine the maximum non-toxic concentration for your specific cell line and experimental duration.
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) in the cell culture medium is at a non-toxic level (typically ≤ 0.1%). Run a solvent control.
Inconsistent results between experiments.	Variability in cell passage number.	Use cells within a consistent and low passage number range for all experiments.
Inconsistent stimulation with inflammatory agent (e.g., LPS).	Ensure the concentration and incubation time of the inflammatory stimulus are consistent across all experiments.

Quantitative Data Summary

Table 1: Recommended Concentrations for In Vitro Anti-Inflammatory Studies

Compound	Cell Model	Effective Concentration	Outcome	Reference
11β,13-Dihydrolactucin	Triple co-culture (Caco-2, HT29-MTX-E12, Raji B)	10 µM	Reduction of IL-8 release	[4]
11β,13-Dihydrolactucin	Caco-2	10 µM	Non-cytotoxic concentration for permeability testing	[1]
11β,13-Dihydrolactucin	Zebrafish model of gut inflammation	25 µM	Significant decrease in neutrophil infiltration	[4]

Table 2: Cytotoxicity Profile of 11β,13-Dihydrolactucin

Compound	Cell Line	Concentration Range Tested	Assay	Reference
11β,13-Dihydrolactucin	Human colon-derived CCD18-Co myofibroblasts	0.1-100 µM	MTT Assay	[3]
11β,13-Dihydrolactucin	Caco-2	10 µM	Not specified, determined to be non-cytotoxic	[1]

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 11β,13-Dihydrolactucin (e.g., 0.1, 1, 10, 25, 50, 100 µM) for the desired experimental duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Measurement of Nitric Oxide (NO) Production (Griess Assay)

• Cell Seeding and Stimulation: Seed cells (e.g., RAW 264.7 macrophages) in a 24-well plate. Pre-treat with various concentrations of 11β,13-Dihydrolactucin for 1 hour.

• Inflammatory Challenge: Stimulate the cells with an inflammatory agent such as lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix 50 µL of the supernatant with 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

• Color Development: Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Quantification: Determine the nitrite (B80452) concentration using a sodium nitrite standard curve.

Cytokine Measurement (ELISA)

• Cell Treatment and Supernatant Collection: Treat cells as described for the Griess assay and collect the culture supernatant.

• ELISA Procedure: Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for the specific cytokine of interest (e.g., TNF-α, IL-6) according to the manufacturer's instructions.

• Data Analysis: Calculate the cytokine concentration based on the standard curve provided with the kit.

Visualizations

References

• 1. Assessing the Intestinal Permeability and Anti-Inflammatory Potential of Sesquiterpene Lactones from Chicory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unveiling the anti-inflammatory potential of 11β,13-dihydrolactucin for application in inflammatory bowel disease management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Unveiling the anti-inflammatory potential of 11β,13-dihydrolactucin for application in inflammatory bowel disease management - Food & Function (RSC Publishing) DOI:10.1039/D4FO01446D [pubs.rsc.org]

"preventing degradation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester during storage"

This technical support center provides guidance on the proper storage and handling of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester to minimize degradation. The following information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester?

A1: For optimal stability, 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester should be stored as a powder at -20°C for long-term storage (up to 3 years).[1] If the compound is dissolved in a solvent, it should be stored at -80°C for shorter periods (up to 1 year)[1].

Q2: What factors can cause the degradation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester?

A2: As a sesquiterpene lactone glycoside, its stability can be influenced by several factors, including temperature, pH, and the presence of certain solvents. Elevated temperatures and neutral to alkaline pH are known to promote the degradation of similar compounds.

Q3: How can I detect if my sample of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester has degraded?

A3: Degradation can be detected by analytical methods such as High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), or Gas Chromatography-Mass Spectrometry (GC-MS). A decrease in the peak area of the parent compound and the appearance of new peaks can indicate degradation.

Q4: Is 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester sensitive to light?

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity in an experiment.	Compound degradation due to improper storage or handling.	Verify storage conditions (-20°C for powder, -80°C in solvent). Prepare fresh solutions for experiments.
Appearance of unexpected peaks in analytical chromatogram (HPLC, LC-MS).	Degradation of the compound into byproducts.	Review the pH of the solvent and the storage temperature. Consider performing a stability study under your experimental conditions.
Inconsistent experimental results over time.	Gradual degradation of the stock solution.	Aliquot stock solutions to avoid repeated freeze-thaw cycles. Use freshly prepared solutions whenever possible.
Precipitation of the compound from the solution upon storage.	Poor solubility in the chosen solvent or degradation leading to less soluble products.	Ensure the solvent is appropriate and the concentration is within the solubility limits. If precipitation occurs after storage, it may be a sign of degradation.

Data on Stability of Related Sesquiterpene Lactones

While specific quantitative data for the degradation of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is limited, the following tables summarize stability data for other sesquiterpene lactones, which can provide insights into potential degradation patterns.

Table 1: Effect of Temperature on the Stability of 11α,13-dihydrohelenalin esters in Arnica Tincture over 3 Years. [2]

Storage Temperature (°C)	Decrease in Content (%)
+4	13
+25	32
+30	37

Table 2: Effect of pH and Temperature on the Stability of Sesquiterpene Lactones with Side Chains after 96 hours. [3]

pH	Temperature (°C)	Stability
5.5	25 and 37	Stable
7.4	37	Loss of side chain

Experimental Protocols

Protocol 1: Accelerated Stability Study

This protocol is designed to assess the stability of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester under accelerated conditions.

1. Materials:

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester
• HPLC-grade solvents (e.g., acetonitrile, methanol, water)
• pH buffers (e.g., pH 4, 7, 9)
• Temperature-controlled chambers/incubators
• HPLC or LC-MS system

2. Procedure:

• Prepare stock solutions of the compound in the desired solvent.
• Aliquot the stock solution into separate vials for each condition to be tested (e.g., different temperatures and pH values).
• For pH stability testing, dilute the stock solution in the respective pH buffers.
• Place the vials in temperature-controlled chambers at various temperatures (e.g., 4°C, 25°C, 40°C).
• At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), remove a vial from each condition.
• Analyze the samples by HPLC or LC-MS to determine the remaining concentration of the parent compound.
• Calculate the percentage of degradation over time for each condition.

Protocol 2: Analytical Method for Degradation Analysis using HPLC

1. Instrumentation:

• HPLC system with a UV detector
• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

2. Mobile Phase:

• A: Water with 0.1% formic acid
• B: Acetonitrile with 0.1% formic acid
• Gradient elution may be required to separate degradation products from the parent compound.

3. HPLC Conditions:

• Flow rate: 1.0 mL/min
• Injection volume: 10 µL
• Column temperature: 25°C
• Detection wavelength: 210 nm (or as determined by UV scan)

4. Analysis:

• Inject the samples from the stability study.
• Monitor the chromatogram for a decrease in the peak area of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and the appearance of new peaks corresponding to degradation products.

Visualizations

Caption: Potential degradation pathways for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: Workflow for conducting a stability study of the compound.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester | TargetMol [targetmol.com]
• 2. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

"cell culture contamination issues with 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in cell culture.

Frequently Asked Questions (FAQs)

Q1: My cell culture medium turned cloudy and yellow overnight after adding 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. What is the likely cause?

A rapid change in medium color to yellow (acidic) and the appearance of turbidity are classic signs of bacterial contamination.[1][2][3] While the compound itself is unlikely to be the direct cause, it may have been contaminated during preparation or handling. Additionally, the glucose moiety of the compound could potentially serve as a nutrient source for bacteria, leading to rapid growth if contamination occurs.

Q2: I observed filamentous structures in my cell culture after treatment with the compound. What are these?

The presence of filamentous structures, which can appear as thin, thread-like growths, is indicative of fungal (mold) contamination.[4][5] Fungal spores can be airborne and may have been introduced into the culture during handling of the compound or media.

Q3: My cells are growing slower than usual and appear stressed, but the medium is not cloudy. Could 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester be the issue?

While the compound could have cytotoxic effects at high concentrations, these signs are also classic indicators of mycoplasma contamination.[5][6] Mycoplasma are very small bacteria that do not cause visible turbidity but can significantly alter cell behavior and metabolism.[2][3] It is also possible that the solvent used to dissolve the compound is causing cellular stress.

Q4: How can I be sure my stock solution of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is sterile?

Since this compound is a natural product, it is essential to ensure the sterility of your stock solution. We recommend filter-sterilizing the stock solution through a 0.22 µm syringe filter before adding it to your cell culture medium.

Q5: What is the best solvent to use for dissolving 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester for cell culture experiments?

The choice of solvent is critical to avoid chemical contamination and ensure cell viability. While specific solubility data for this compound in various cell culture-compatible solvents may not be readily available, a common starting point for natural products is high-purity dimethyl sulfoxide (B87167) (DMSO). It is crucial to use a minimal amount of DMSO and to run a vehicle control (media with the same concentration of DMSO) to assess any solvent-induced effects.

Troubleshooting Guides

Issue 1: Sudden and Severe Contamination (Bacterial or Fungal)

Symptoms:

• Rapidly cloudy medium.

• Significant pH change (usually acidic/yellow for bacteria, can be alkaline/pink for some fungi).[1][2]

• Visible colonies or films on the culture surface.[3]

• Microscopic observation reveals moving particles (bacteria) or filamentous structures (fungi).[2][4]

Troubleshooting Steps:

• Isolate and Discard: Immediately isolate the contaminated flask(s) to prevent cross-contamination. Discard all contaminated cultures and media.

• Decontaminate: Thoroughly decontaminate the biosafety cabinet, incubator, and any equipment that came into contact with the contaminated cultures.[4]

• Review Aseptic Technique: Carefully review your laboratory's aseptic technique protocols. Ensure all users are adhering to best practices.[7][8][9]

• Test for Contamination Source:

  • Compound Stock Solution: Plate a small aliquot of your 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester stock solution onto a nutrient agar (B569324) plate and incubate at 37°C to check for bacterial or fungal growth.

  • Media and Reagents: Culture aliquots of your media, serum, and other supplements to check for pre-existing contamination.

Prevention:

• Always use proper aseptic technique when working in a biosafety cabinet.[10]

• Filter-sterilize the compound stock solution.

• Aliquot reagents into smaller, single-use volumes to minimize the risk of contaminating the entire stock.[4]

• Regularly clean and decontaminate all cell culture equipment.[11]

Issue 2: Subtle Changes in Cell Health (Possible Mycoplasma or Chemical Contamination)

Symptoms:

• Decreased cell proliferation.

• Changes in cell morphology (e.g., becoming more granular or rounded).

• No visible turbidity in the medium.

Troubleshooting Steps:

• Mycoplasma Testing: Immediately test the cell line for mycoplasma using a reliable method such as PCR, ELISA, or DNA staining (e.g., DAPI or Hoechst).

• Solvent Toxicity Check:

  • Set up a control experiment with your cell line treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

  • Assess cell viability and morphology compared to an untreated control.

• Compound Concentration Gradient:

  • Perform a dose-response experiment with a range of concentrations of the compound to determine if the observed effects are dose-dependent.

Prevention:

• Routinely test all cell lines for mycoplasma, especially when new lines are introduced to the lab.[4]

• Always use high-purity, sterile-filtered solvents.

• Establish the optimal, non-toxic concentration of the compound and its vehicle for your specific cell line.

Data Presentation

Table 1: Common Types of Microbial Contamination and Their Characteristics

Contaminant	Appearance in Culture Medium	Microscopic Appearance	Typical pH Change
Bacteria	Turbid, sometimes with a surface film	Small, motile rod-shaped or cocci particles	Acidic (Yellow)
Yeast	Slightly turbid, may appear clear initially	Oval or spherical budding particles	Acidic (Yellow)
Mold (Fungi)	Initially clear, may develop fuzzy or filamentous growths	Thin, multicellular filaments (hyphae)	Variable (can be acidic or alkaline)
Mycoplasma	Clear	Not visible with a standard light microscope	No significant change

Experimental Protocols

Protocol 1: Sterility Testing of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester Stock Solution

Objective: To determine if the stock solution of the compound is a source of microbial contamination.

Materials:

• Stock solution of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

• Tryptic Soy Broth (TSB) or other general-purpose bacterial growth medium

• Sabouraud Dextrose Agar (SDA) or other fungal growth medium

• Sterile microcentrifuge tubes

• Incubator at 37°C

• Incubator at 25-30°C

Procedure:

• In a biosafety cabinet, add 10 µL of the compound stock solution to a sterile microcentrifuge tube containing 1 mL of TSB.

• In a separate tube, add 10 µL of the sterile solvent used for the stock solution to 1 mL of TSB as a negative control.

• Incubate both tubes at 37°C for 48-72 hours.

• Observe the TSB for any signs of turbidity. Turbidity in the tube with the compound stock indicates bacterial contamination.

• In parallel, streak 10 µL of the compound stock solution onto an SDA plate.

• Incubate the SDA plate at 25-30°C for 5-7 days.

• Observe the plate for any fungal colonies.

Protocol 2: Mycoplasma Detection by DAPI Staining

Objective: To screen for mycoplasma contamination in cell cultures.

Materials:

• Cell culture suspected of contamination

• A known mycoplasma-negative cell line (negative control)

• A known mycoplasma-positive cell line (positive control)

• Coverslips

• Methanol (B129727) (ice-cold)

• Phosphate-buffered saline (PBS)

• DAPI staining solution (1 µg/mL in PBS)

• Mounting medium

• Fluorescence microscope

Procedure:

• Seed the cells to be tested onto sterile coverslips in a culture dish and allow them to attach overnight.

• Wash the cells twice with PBS.

• Fix the cells by adding ice-cold methanol and incubating for 10 minutes.

• Remove the methanol and allow the coverslips to air dry.

• Add the DAPI staining solution and incubate for 15 minutes in the dark.

• Wash the coverslips three times with PBS.

• Mount the coverslips onto microscope slides using a mounting medium.

• Examine the slides using a fluorescence microscope.

  • Negative: Only the nuclei of the cells will be stained and appear as large, well-defined ovals.

  • Positive: In addition to the nuclei, you will see small, bright blue dots or filaments in the cytoplasm surrounding the nuclei. These are the mycoplasma DNA.

Visualizations

Caption: Troubleshooting workflow for cell culture contamination.

Caption: Key steps for maintaining aseptic technique.

References

• 1. cephamls.com [cephamls.com]
• 2. asset-downloads.zeiss.com [asset-downloads.zeiss.com]
• 3. Cell contamination | Proteintech Group [ptglab.com]
• 4. yeasenbio.com [yeasenbio.com]
• 5. cellculturecompany.com [cellculturecompany.com]
• 6. westlab.com.au [westlab.com.au]
• 7. Aseptic technique for cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. gmpplastic.com [gmpplastic.com]
• 10. Introduction to Cell Culture & Aseptic Technique | Molecular Biology [molecular-biology.coe.hawaii.edu]
• 11. corning.com [corning.com]

"refining experimental protocols for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester"

Technical Support Center: 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

Disclaimer: Direct experimental data for "11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester" is limited in publicly available literature. The following troubleshooting guides and protocols are based on established methods for the closely related class of compounds, sesquiterpene lactone glycosides, and taraxinic acid derivatives.

Frequently Asked Questions (FAQs)

Q1: What is 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester?

A1: This compound is a sesquiterpene lactone glycoside. The core structure, taraxinic acid, is a known bioactive compound found in plants of the Taraxacum genus (dandelions). The "11β,13-Dihydro" modification indicates a specific reduction of a double bond in the lactone ring, which may alter its reactivity and biological activity. The "β-D-glucopyranosyl ester" indicates that a glucose molecule is attached, which generally increases water solubility.

Q2: What are the primary challenges in working with this type of compound?

A2: The main challenges include:

• Stability: Sesquiterpene lactones can be sensitive to heat, pH changes, and enzymatic degradation. The ester linkage of the glucose moiety can also be labile.[1]

• Extraction Efficiency: As a glycoside, it has different polarity compared to its aglycone (the non-sugar part), requiring careful selection of extraction solvents.

• Purification: Plant extracts are complex mixtures, and isolating a pure compound often requires multiple chromatographic steps.[2]

• Quantification: Many sesquiterpene lactones lack strong UV chromophores, which can make detection and quantification by HPLC challenging.[3]

Q3: What are the potential biological activities of this compound?

A3: While specific data for this derivative is scarce, its aglycone, taraxinic acid, has shown potent anti-proliferative activity against human leukemia cells by inducing differentiation.[4] The glycoside form may act as a pro-drug, being hydrolyzed to the active aglycone within the body.

Troubleshooting Guides

Low Extraction Yield

Problem	Possible Cause	Recommended Solution
Low or no compound detected in crude extract.	Inappropriate Solvent Polarity: The glycoside is more polar than the aglycone. Non-polar solvents like hexane (B92381) may not be effective.	Use a sequence of solvents from non-polar to polar (e.g., hexane, then ethyl acetate, then methanol) to fractionate the extract. For glycosides, methanol (B129727) or ethanol (B145695) are often effective.[1]
Compound Degradation: High temperatures during solvent evaporation or prolonged extraction times can degrade the molecule.	Use modern extraction techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) which can reduce time and temperature.[5] Evaporate solvents under reduced pressure at low temperatures (<40°C).
Instability of Powdered Material: Storing powdered plant material for extended periods can lead to compound degradation.	Use freshly powdered herbal material for extractions. One study on sesquiterpene lactones found a ~20% loss after 15-20 days of storage.[6]

Issues During Chromatographic Purification

Problem	Possible Cause	Recommended Solution
Poor separation of the target compound from impurities.	Incorrect Stationary/Mobile Phase: The polarity of the column (e.g., normal phase silica (B1680970) vs. reversed-phase C18) and the solvent system are not optimized.	For polar glycosides, reversed-phase HPLC (e.g., C18 column) with a water/acetonitrile or water/methanol gradient is typically the method of choice.[3][7] Consider using different chromatographic techniques in combination for complex mixtures.[2]
Compound appears to degrade on the column.	Acidic/Basic Conditions: Residual acid or base on silica gel can hydrolyze the ester linkage or modify the lactone ring.	Use deactivated silica gel or a buffered mobile phase. For HPLC, ensure the pH of the mobile phase is neutral.
Tailing peaks in HPLC.	Interaction with Stationary Phase: The compound may have secondary interactions with the silica backbone of the C18 column.	Add a small amount of a competing agent like trifluoroacetic acid (TFA) (0.05-0.1%) to the mobile phase to improve peak shape.

Problems with Compound Characterization

Problem	Possible Cause	Recommended Solution
Weak or no UV signal in HPLC.	Lack of a Strong Chromophore: Many sesquiterpene lactones absorb only at low wavelengths (210-220 nm), where solvent interference can be high.[3]	Use a Diode Array Detector (DAD) to screen across all wavelengths. Consider alternative detectors like an Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS).[1]
Ambiguous NMR spectra.	Sample Impurity: Co-eluting compounds are obscuring the signals of the target molecule.	Further purify the sample using techniques like preparative HPLC. Perform 2D NMR experiments (COSY, HSQC, HMBC) to help resolve overlapping signals and confirm the structure.
Difficulty obtaining a clear Mass Spectrum.	Poor Ionization: The compound may not ionize efficiently under standard ESI conditions.	Try different ionization modes (positive/negative) and sources (e.g., APCI). Adduct formation (e.g., [M+Na]+) is common, so search for these in the spectrum.[8]

Experimental Protocols & Workflows

General Workflow for Isolation and Analysis

Caption: General workflow for the extraction, purification, and analysis of sesquiterpene lactone glycosides.

Hypothesized Signaling Pathway of Taraxinic Acid in HL-60 Cells

Based on published data for the aglycone, taraxinic acid.[4]

Caption: Hypothesized signaling pathway for taraxinic acid-induced differentiation in leukemia cells.

References

• 1. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 6. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and Other Germacranolides in Inflammation and Cytotoxicity

In the landscape of natural product research, germacranolides, a major subgroup of sesquiterpene lactones, have garnered significant attention for their diverse pharmacological activities. This guide provides a comparative overview of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and other prominent germacranolides, focusing on their anti-inflammatory and cytotoxic properties. While experimental data on 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester itself is limited in publicly available literature, this comparison leverages data from structurally related and well-studied germacranolides to provide a valuable reference for researchers, scientists, and drug development professionals.

Germacranolides are characterized by a 10-membered carbocyclic ring and are predominantly found in plants of the Asteraceae family.[1] Their biological effects are often attributed to the presence of an α-methylene-γ-lactone moiety, which can react with biological nucleophiles, thereby modulating various cellular processes.[2] Key mechanisms of action include the inhibition of pro-inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway, and the induction of apoptosis in cancer cells.[2][3]

Comparative Analysis of Biological Activity

To contextualize the potential activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, this section presents a comparative summary of the anti-inflammatory and cytotoxic activities of other notable germacranolides. The data is presented in tabular format for ease of comparison.

Anti-inflammatory Activity

The anti-inflammatory effects of germacranolides are often evaluated by their ability to inhibit key inflammatory mediators and pathways. A common target is the NF-κB signaling pathway, which plays a central role in regulating the expression of pro-inflammatory genes.[3] The inhibitory concentration (IC50) values for NF-κB inhibition and other anti-inflammatory markers for several germacranolides are summarized in Table 1.

Compound	Assay	Cell Line	IC50 (µM)	Reference
Parthenolide	NF-κB Inhibition	THP1-Dual	4.12	[4]
Sylvaticalide A	NF-κB Inhibition	THP1-Dual	10.57	[4]
Sylvaticalide B	NF-κB Inhibition	THP1-Dual	6.25	[4]
8-deoxylactucin	Nitric Oxide Production	Mouse Peritoneal Cells	~5	[5]
Parthenolide	Nitric Oxide Production	Mouse Peritoneal Cells	Substantial decrease	[6]
9-hydroxyparthenolide	Nitric Oxide Production	Mouse Peritoneal Cells	Substantial decrease	[6]

Table 1: Anti-inflammatory Activity of Selected Germacranolides. This table summarizes the IC50 values of various germacranolides in different in vitro anti-inflammatory assays.

Cytotoxic Activity

Many germacranolides have demonstrated potent cytotoxic effects against various cancer cell lines. This activity is often evaluated using assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.[4][7] Table 2 provides a summary of the cytotoxic activity (IC50 values) of several germacranolides.

Compound	Cell Line	IC50 (µM)	Reference
Tomentin A	K562 (Leukemia)	0.40	[8]
Tomentin A	CCRF-CEM (Leukemia)	5.1	[8]
Costunolide	A549 (Lung Carcinoma)	>10	[9]
Parthenolide	A549 (Lung Carcinoma)	2.5	[9]
Isobisparthenolidine	A549 (Lung Carcinoma)	3.2	[9]
Bisparthenolidine	A549 (Lung Carcinoma)	1.8	[9]
Carpescernolide A	HEL (Leukemia)	2.45	[10]
Carpescernolide B	HEL (Leukemia)	1.59	[10]
Carpescernolide C	HEL (Leukemia)	5.47	[10]

Table 2: Cytotoxic Activity of Selected Germacranolides. This table presents the IC50 values of various germacranolides against different human cancer cell lines.

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the mechanisms of action and the methods used to evaluate these compounds, the following diagrams illustrate a key signaling pathway targeted by germacranolides and a general experimental workflow.

Caption: NF-κB Signaling Pathway.

Caption: General Experimental Workflow.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for the reproducibility and comparison of results. Below are the methodologies for two key assays frequently used to evaluate the biological activity of germacranolides.

NF-κB Inhibition Reporter Assay

This assay quantifies the ability of a compound to inhibit the NF-κB signaling pathway, typically activated by an inflammatory stimulus like Tumor Necrosis Factor-alpha (TNF-α) or Lipopolysaccharide (LPS).[11]

1. Cell Culture and Seeding:

• HEK293 cells (or another suitable cell line) stably expressing an NF-κB luciferase reporter construct are cultured in complete medium (e.g., DMEM with 10% FBS).

• Cells are seeded into a 96-well white, opaque plate at a density of 5 x 10^4 cells per well in 100 µL of culture medium and incubated overnight.[11]

2. Compound Treatment:

• Serial dilutions of the test compound are prepared in the culture medium.

• The culture medium is removed from the wells, and 50 µL of the compound dilutions are added to the respective wells. A vehicle control (e.g., DMSO) is also included.

• The plate is incubated for 1 hour at 37°C in a 5% CO2 incubator.[11]

3. Stimulation:

• A working solution of an NF-κB activator (e.g., 20 ng/mL TNF-α) is prepared.

• 50 µL of the activator solution is added to all wells except for the unstimulated control wells (which receive 50 µL of medium instead). The final concentration of the activator will be half of the working solution concentration.

• The plate is incubated for 6 hours at 37°C in a 5% CO2 incubator.[11]

4. Luminescence Measurement:

• The plate is equilibrated to room temperature.

• 100 µL of a luciferase assay reagent is added to each well.

• Luminescence is immediately measured using a plate-reading luminometer.[11]

5. Data Analysis:

• The percentage of inhibition is calculated relative to the stimulated and unstimulated controls.

• The IC50 value is determined by plotting the percentage of inhibition against the log concentration of the compound and fitting the data to a dose-response curve.[11]

MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[3][4][7]

1. Cell Seeding:

• Target cells are seeded in a 96-well plate at an appropriate density and allowed to adhere overnight.

2. Compound Treatment:

• The culture medium is replaced with fresh medium containing various concentrations of the test compound. A vehicle control is also included.

• The plate is incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

3. MTT Addition:

• After the incubation period, 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) is added to each well.[3]

• The plate is incubated for 4 hours in a humidified atmosphere at 37°C.[3]

4. Formazan (B1609692) Solubilization:

• 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) is added to each well.[3]

• The plate is allowed to stand overnight in the incubator to ensure complete solubilization of the purple formazan crystals.[3]

5. Absorbance Measurement:

• The absorbance of the samples is measured using a microplate reader at a wavelength of 570-590 nm. A reference wavelength of around 630 nm can be used to subtract background absorbance.[4]

6. Data Analysis:

• Cell viability is expressed as a percentage of the vehicle-treated control.

• The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, is calculated from the dose-response curve.

Conclusion

While direct experimental evidence for the biological activities of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester remains to be established, the comparative data from other germacranolides suggest that it may possess anti-inflammatory and cytotoxic properties. The provided experimental protocols offer a standardized framework for future investigations into this and other related compounds. Further research is warranted to isolate or synthesize 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and evaluate its pharmacological profile to determine its potential as a therapeutic agent.

References

• 1. ijcrt.org [ijcrt.org]
• 2. broadpharm.com [broadpharm.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. bbrc.in [bbrc.in]
• 6. Inhibitory Effect of Selected Guaianolide and Germacranolide Sesquiterpene Lactones on Nitric Oxide Production | MDPI [mdpi.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. Cytotoxic Activity of Germacrane-Type Sesquiterpene Lactones from Dimerostemma aspilioides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytotoxic germacranolide sesquiterpenes from the bark of Magnolia kobus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. search.abudhabi.library.nyu.edu [search.abudhabi.library.nyu.edu]
• 11. benchchem.com [benchchem.com]

A Comparative Analysis of Taraxinic Acid and its Glycoside Ester in Cellular Activity

For researchers, scientists, and drug development professionals, understanding the structure-activity relationships of natural compounds is paramount. This guide provides a detailed comparison of the biological activities of taraxinic acid and its derivative, 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, with a focus on their cytotoxic and anti-inflammatory effects.

Emerging research highlights taraxinic acid, a sesquiterpene lactone found in plants of the Taraxacum genus (dandelions), as a potent bioactive molecule with significant antiproliferative properties. In contrast, its glycosylated form, taraxinic acid β-D-glucopyranosyl ester, is generally considered to be the less active precursor. The biological activity of taraxinic acid is primarily attributed to its aglycone structure.[1][2][3]

One study demonstrated that the active component responsible for cytotoxicity in cancer cells is taraxinic acid itself, rather than its glycoside form.[1][2][3] This was determined through enzymatic hydrolysis and MTT assays, which showed that the removal of the glucose moiety is essential for its potent biological effects. While specific comparative data for 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is limited in the current literature, the available evidence strongly suggests that the aglycone form, taraxinic acid, is the significantly more active compound.

Comparative Biological Activity

Compound	Biological Activity	Cell Line	Key Findings
Taraxinic Acid	Antiproliferative / Cytotoxic	Human promyelocytic leukemia (HL-60)	Potent antiproliferative activity; Induces cell differentiation.[1][2][3][4]
Human gastric cancer (AGS)	Identified as an anti-cancer active component.[1]
Taraxinic acid β-D-glucopyranosyl ester	Cytotoxicity	Various cancer cells	Considered the inactive or less active form; activity is attributed to the aglycone (taraxinic acid) after hydrolysis.[1][2][3]

Mechanism of Action: Taraxinic Acid-Induced Cell Differentiation

Taraxinic acid has been shown to be a potent inducer of differentiation in human acute promyelocytic leukemia HL-60 cells.[1][2] This process involves the modulation of key regulatory proteins, leading to the maturation of leukemia cells into monocytes/macrophages.[2] The proposed signaling pathway involves the downregulation of the c-myc oncogene and the upregulation of cyclin-dependent kinase inhibitors p21(CIP1) and p27(KIP1).[2][4]

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Taraxinic acid, a hydrolysate of sesquiterpene lactone glycoside from the Taraxacum coreanum NAKAI, induces the differentiation of human acute promyelocytic leukemia HL-60 cells. | Semantic Scholar [semanticscholar.org]
• 4. academic.oup.com [academic.oup.com]

A Researcher's Guide to Investigating the Synergistic Potential of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For the attention of researchers, scientists, and professionals in drug development, this guide provides a framework for exploring the synergistic effects of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. While direct experimental evidence for synergistic combinations involving this specific sesquiterpene lactone is not yet prevalent in published literature, its presence in Taraxacum officinale (dandelion)—a plant known for its antioxidant and anti-inflammatory properties—suggests a strong potential for such interactions.

This document outlines hypothetical synergistic scenarios based on the presumed bioactivities of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester and details the established experimental protocols required to validate these hypotheses. The provided methodologies and data presentation formats are designed to support the design and execution of robust preclinical research.

Hypothesized Synergistic Combinations and Potential Mechanisms

Based on the known anti-inflammatory and antioxidant activities of dandelion extracts, it is plausible that 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester could act synergistically with other compounds that modulate similar or complementary pathways. This guide will focus on two primary areas of investigation: anti-inflammatory and antioxidant effects.

Table 1: Hypothetical Synergistic Anti-inflammatory Effects

Compound Class	Example Compound	Proposed Synergistic Mechanism
Non-steroidal Anti-inflammatory Drug (NSAID)	Ibuprofen	Dual inhibition of cyclooxygenase (COX) enzymes, potentially allowing for lower, safer doses of each compound to achieve the desired anti-inflammatory effect.
Corticosteroid	Dexamethasone (B1670325)	Complementary suppression of inflammatory pathways; 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester may inhibit upstream signaling molecules (e.g., NF-κB), while dexamethasone acts on glucocorticoid receptors to suppress the expression of inflammatory genes.
Flavonoid	Quercetin	Additive or synergistic inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, and modulation of mast cell degranulation.

Table 2: Hypothetical Synergistic Antioxidant Effects

Compound Class	Example Compound	Proposed Synergistic Mechanism
Phenolic Acid	Caffeic Acid	Regeneration of the antioxidant capacity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, leading to a prolonged and enhanced radical scavenging activity.
Vitamin	Ascorbic Acid (Vitamin C)	Direct radical scavenging by both compounds and the potential for ascorbic acid to recycle other antioxidants.
Carotenoid	β-Carotene	Complementary quenching of different types of reactive oxygen species (ROS) in different cellular compartments.

Experimental Protocols for Assessing Synergy

To quantitatively assess the synergistic, additive, or antagonistic effects of drug combinations, the checkerboard assay coupled with the Combination Index (CI) calculation is a widely accepted and robust method.

Checkerboard Assay Protocol

The checkerboard assay is a microdilution method that allows for the testing of multiple concentrations of two compounds, both individually and in combination.

Materials:

• 96-well microtiter plates

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester (Compound A) stock solution

• Compound to be tested for synergy (Compound B) stock solution

• Appropriate cell line (e.g., RAW 264.7 macrophages for inflammation studies) or chemical assay components (e.g., DPPH for antioxidant assays)

• Cell culture medium or reaction buffer

• Multichannel pipette

Procedure:

• Preparation of Compound Dilutions:

  • Prepare serial dilutions of Compound A and Compound B in the appropriate medium or buffer.

  • For a 96-well plate, typically eight concentrations of each compound are prepared.

• Plate Setup:

  • In a 96-well plate, add increasing concentrations of Compound A along the x-axis (columns 2-9). Column 1 will serve as the control for Compound B alone, and column 10 will be the no-drug control.

  • Add increasing concentrations of Compound B along the y-axis (rows B-H). Row A will serve as the control for Compound A alone.

• Incubation:

  • Add the cells or assay components to each well.

  • Incubate the plate under appropriate conditions (e.g., 37°C, 5% CO2 for cell-based assays).

• Data Collection:

  • After the incubation period, measure the desired endpoint. This could be cell viability (e.g., using an MTT assay), nitric oxide production (e.g., using the Griess reagent for inflammation), or absorbance (e.g., for DPPH radical scavenging).

Combination Index (CI) Calculation

The Combination Index (CI) method, developed by Chou and Talalay, is used to quantify the nature of the interaction between two compounds.

The CI is calculated using the following formula:

CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂

Where:

• (D)₁ and (D)₂ are the concentrations of Compound A and Compound B in combination that produce a certain effect (e.g., 50% inhibition).

• (Dx)₁ and (Dx)₂ are the concentrations of Compound A and Compound B alone that produce the same effect.

Interpretation of CI Values:

• CI < 1: Synergy

• CI = 1: Additive effect

• CI > 1: Antagonism

Visualizing Experimental Workflows and Concepts

Diagrams created using Graphviz can help to clarify complex experimental designs and theoretical concepts.

Caption: Experimental workflow for assessing synergistic effects.

Caption: Conceptual representation of drug interaction outcomes.

This guide provides a foundational framework for initiating research into the synergistic effects of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. The successful application of these methodologies will contribute to a deeper understanding of its therapeutic potential and may unveil novel combination therapies for inflammatory and oxidative stress-related conditions.

A Comparative Guide to the In Vivo Validation of Sesquiterpene Lactones: Contextualizing 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester (DTA-GE) is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse and potent biological activities. While in vitro studies have suggested the cytotoxic potential of DTA-GE and its derivatives against various cancer cell lines, a comprehensive understanding of its in vivo efficacy and mechanism of action is currently lacking.[1] Sesquiterpene lactones, in general, have garnered significant interest in drug development due to their well-documented anti-inflammatory and anticancer properties, which have been validated in numerous preclinical in vivo models.[2][3][4]

This guide provides a comparative overview of the in vivo effects of two well-characterized sesquiterpene lactones, Parthenolide (B1678480) and Costunolide. By examining their performance in established animal models and their modulation of key signaling pathways, we aim to provide a valuable reference for researchers interested in the therapeutic potential of DTA-GE and other related compounds. The primary mechanisms of action for many sesquiterpene lactones involve the modulation of critical inflammatory and cell survival pathways, such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[3][4]

Data Presentation: In Vivo Efficacy of Parthenolide and Costunolide

The following tables summarize the quantitative data from various in vivo studies, highlighting the anti-inflammatory and anticancer effects of Parthenolide and Costunolide.

Table 1: In Vivo Anti-Inflammatory Effects of Parthenolide and Costunolide

Compound	Animal Model	Disease/Condition	Dosing Regimen	Key Findings	Reference
Parthenolide	CFTR-knockout mice	LPS-induced lung inflammation	Not specified	Significantly reduced neutrophil influx and levels of cytokines/chemokines in bronchoalveolar lavage fluid.[2]	[2]
Parthenolide	Rats	Endotoxic shock	0.25, 0.5, or 1 mg/kg (pretreatment); 1 mg/kg (post-treatment)	Improved hemodynamic profile, reduced plasma nitrate/nitrite levels, and decreased lung neutrophil infiltration.[5]	[5]
Costunolide	ApoE-/- mice on a high-fat diet	Atherosclerosis	10, 20 mg/kg/day (i.g.) for 8 weeks	Dose-dependently alleviated atherosclerosis and reduced inflammatory responses in the aorta.[6]	[6]
Costunolide	Mice	Carrageenan-induced pleurisy	Not specified	Reduced accumulation of polymorphonuclear cells and expression of pro-inflammatory markers in the lungs.[7]	[7]

Table 2: In Vivo Anticancer Effects of Parthenolide and Costunolide

Compound	Animal Model	Cancer Type	Dosing Regimen	Key Findings	Reference
Parthenolide	Murine osteosarcoma model	Osteosarcoma	Not specified	Suppressed lung metastasis when administered concurrently with tumor cell inoculation.[8]	[8]
Parthenolide (as DMAPT)	PEL xenograft mice	Primary Effusion Lymphoma	Not specified	Delayed ascites development and prolonged survival.[9]	[9]
Costunolide	3LL Lewis lung carcinoma-bearing model	Lung Carcinoma	Intraperitoneal injection once a day for seven days	Significantly suppressed tumor growth and increased survival.[4]	[4]
Costunolide	SKOV3(PT)-bearing mouse model	Platinum-resistant Ovarian Cancer	Not specified	Suppressed tumor growth.[10]	[10]
Costunolide	Xenograft model with MDA-MB-231 cells	Breast Cancer	Not specified	Diminished xenograft tumor growth.[7]	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key in vivo experiments used to assess the efficacy of sesquiterpene lactones.

LPS-Induced Lung Inflammation in Mice

This model is widely used to study acute lung injury and the anti-inflammatory effects of test compounds.

• Animals: C57BL/6 mice (8-10 weeks old) are commonly used.

• Acclimatization: Animals are acclimatized for at least one week before the experiment with free access to food and water.

• Compound Administration: Parthenolide or vehicle (e.g., DMSO diluted in saline) is administered intraperitoneally (i.p.) or via the desired route at a predetermined time before LPS challenge.[2]

• LPS Challenge: Mice are anesthetized, and lipopolysaccharide (LPS) from E. coli (e.g., 10-20 μg in 50 μL of sterile saline) is instilled intratracheally to induce lung inflammation.[2]

• Bronchoalveolar Lavage (BAL): At selected time points (e.g., 3, 6, and 8 hours) after LPS administration, mice are euthanized.[2] The trachea is cannulated, and the lungs are lavaged with a fixed volume of sterile saline or PBS.

• Analysis: The BAL fluid is centrifuged to separate cells from the supernatant.

  • Cell Count: The cell pellet is resuspended, and total and differential cell counts (neutrophils, macrophages) are performed.

  • Cytokine Analysis: The supernatant is used to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and chemokines (e.g., CXCL1/KC, CXCL2/MIP-2) using ELISA or multiplex assays.

• Histopathology: Lung tissues can be collected, fixed in formalin, and embedded in paraffin (B1166041) for histological examination of inflammation and injury.

Cancer Xenograft Models

Xenograft models are instrumental in evaluating the in vivo anticancer activity of novel compounds.

• Cell Culture: Human cancer cell lines (e.g., MDA-MB-231 for breast cancer, SKOV3 for ovarian cancer) are cultured under standard conditions.

• Animals: Immunocompromised mice (e.g., nude mice, NOD/SCID mice) are used to prevent rejection of human tumor cells.

• Tumor Implantation: A specific number of cancer cells (e.g., 1 x 10^6 to 5 x 10^6) in a suitable medium (e.g., PBS or Matrigel) are injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., every 2-3 days) using calipers. Tumor volume is often calculated using the formula: (length × width^2) / 2.

• Compound Administration: Once tumors reach a palpable size (e.g., 50-100 mm³), mice are randomized into treatment and control groups. The test compound (e.g., Costunolide) or vehicle is administered via a clinically relevant route (e.g., intraperitoneal, oral gavage) at a specified dose and schedule.[7]

• Endpoint: The experiment is terminated when tumors in the control group reach a predetermined size or when signs of morbidity are observed. Tumors are then excised and weighed.

• Analysis:

  • Tumor Growth Inhibition: The reduction in tumor volume and weight in the treatment group is compared to the control group.

  • Immunohistochemistry: Tumor tissues can be analyzed for markers of proliferation (e.g., Ki-67), apoptosis (e.g., cleaved caspase-3), and angiogenesis (e.g., CD31).

  • Western Blotting: Protein extracts from tumors can be used to assess the modulation of target signaling pathways.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways modulated by sesquiterpene lactones and a typical experimental workflow for in vivo studies.

Caption: NF-κB signaling pathway and its inhibition by sesquiterpene lactones.

References

• 1. Anti-inflammatory activity of parthenolide-depleted Feverfew (Tanacetum parthenium) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Parthenolide and Its Soluble Analogues: Multitasking Compounds with Antitumor Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Parthenolide, an inhibitor of the nuclear factor-kappaB pathway, ameliorates cardiovascular derangement and outcome in endotoxic shock in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Costunolide alleviates atherosclerosis in high-fat diet-fed ApoE-/- mice through covalently binding to IKKβ and inhibiting NF-κB-mediated inflammation [pubmed.ncbi.nlm.nih.gov]
• 7. Costunolide—A Bioactive Sesquiterpene Lactone with Diverse Therapeutic Potential [mdpi.com]
• 8. Parthenolide, a natural inhibitor of Nuclear Factor-kappaB, inhibits lung colonization of murine osteosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Anticancer activities of parthenolide in primary effusion lymphoma preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Costunolide induces apoptosis in platinum-resistant human ovarian cancer cells by generating reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 11β,13-Dihydrotaraxinic Acid β-D-Glucopyranosyl Ester from Diverse Natural Sources

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a sesquiterpene lactone glycoside with emerging therapeutic potential. This document outlines its primary natural sources, comparative yields, and biological activities, supported by experimental data and detailed methodologies.

Introduction to 11β,13-Dihydrotaraxinic Acid β-D-Glucopyranosyl Ester

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a natural product belonging to the class of sesquiterpene lactones. These compounds are widely distributed in the plant kingdom and are known for their diverse pharmacological activities. This particular glycoside has been identified in at least two well-known plant species: the common dandelion (Taraxacum officinale) and the pomegranate (Punica granatum). Its biological activity, particularly its role in modulating inflammatory and antioxidant pathways, has garnered interest in the scientific community.

Comparative Data from Different Sources

While direct comparative studies quantifying the yield and purity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from different plant sources are limited, the existing literature provides valuable insights. The following table summarizes the available quantitative and qualitative data.

Feature	Taraxacum officinale (Dandelion)	Punica granatum (Pomegranate)
Plant Part(s)	Leaves and Roots	Fruit Peel
Extraction Solvent	Methanol (B129727), Ethanol (B145695), Ethyl Acetate (B1210297), Water	Ethyl Acetate, Methanol, Hexane
Yield of Compound	Identified as the main sesquiterpene lactone in leaf extracts; specific percentage yield not reported in the reviewed literature.	Presence reported; specific yield data for this compound is not available in the reviewed literature.
Purity	High purity achievable through chromatographic methods (e.g., HPLC).	Purity following isolation would be dependent on the specific chromatographic techniques employed.
Reported Biological Activity	The leaf extract and the isolated compound activate the Nrf2 signaling pathway in human hepatocytes, a key regulator of antioxidant and anti-inflammatory responses.[1] The leaf extract also induces the Nrf2 target gene heme oxygenase 1 (HO-1).[1]	Pomegranate peel extracts are known to possess anti-inflammatory properties, though the specific contribution of this compound is not detailed.

Biological Activity and Signaling Pathways

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, like other sesquiterpene lactones, exhibits significant biological activity, primarily related to its anti-inflammatory and antioxidant properties. The key signaling pathways modulated by this class of compounds are the Nrf2 and NF-κB pathways.

Activation of the Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1. Upon exposure to oxidative stress or electrophilic compounds like certain sesquiterpene lactones, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes. This leads to the upregulation of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).

Caption: Activation of the Nrf2 signaling pathway by 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response. In an inactive state, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Pro-inflammatory stimuli trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκBα. This frees NF-κB to translocate to the nucleus, where it induces the expression of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. Sesquiterpene lactones can inhibit this pathway at various points, often by preventing the degradation of IκBα.[2]

Caption: Inhibition of the NF-κB signaling pathway by 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Experimental Protocols

The following sections provide generalized yet detailed methodologies for the extraction, isolation, and quantification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester from plant sources.

Extraction of Sesquiterpene Lactone Glycosides

This protocol is a general procedure and may require optimization based on the specific plant material.

Workflow for Extraction

Caption: General workflow for the extraction of sesquiterpene lactone glycosides.

Detailed Steps:

• Preparation of Plant Material: Air-dry the plant material (e.g., leaves of Taraxacum officinale) at room temperature in a well-ventilated area, protected from direct sunlight. Once completely dry, grind the material into a fine powder using a mechanical grinder.

• Extraction:

  • Maceration: Soak the powdered plant material in methanol or ethanol (e.g., 1:10 w/v) at room temperature for 24-48 hours with occasional stirring. Repeat the process 2-3 times to ensure complete extraction.

  • Soxhlet Extraction: For a more exhaustive extraction, place the powdered plant material in a thimble and extract with methanol or ethanol in a Soxhlet apparatus for 6-8 hours.

• Filtration and Concentration: Filter the resulting extract through Whatman No. 1 filter paper. Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

Isolation and Purification by Chromatography

• Liquid-Liquid Partitioning: Dissolve the crude extract in a mixture of methanol and water (e.g., 9:1 v/v) and partition successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate, to separate compounds based on their polarity. The fraction containing sesquiterpene lactone glycosides is typically found in the more polar fractions (e.g., ethyl acetate and the remaining aqueous methanol fraction).

• Column Chromatography: Subject the enriched fraction to column chromatography on silica (B1680970) gel. Elute the column with a gradient of increasing polarity, for example, starting with chloroform and gradually increasing the proportion of methanol. Collect fractions and monitor them by Thin Layer Chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC): For final purification, pool the fractions containing the target compound and subject them to preparative HPLC using a C18 column. A typical mobile phase would be a gradient of acetonitrile (B52724) and water.

Quantification by HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a sensitive and accurate method for the quantification of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

• Standard Preparation: Prepare a stock solution of a purified standard of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in methanol. Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Accurately weigh the dried plant extract, dissolve it in methanol, and filter it through a 0.45 µm syringe filter before injection into the HPLC system.

• HPLC-MS Conditions (Illustrative):

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: Gradient elution with (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.8 mL/min

  • Injection Volume: 10 µL

  • MS Detection: Electrospray ionization (ESI) in negative ion mode, monitoring for the specific m/z of the deprotonated molecule [M-H]⁻.

• Quantification: Construct a calibration curve by plotting the peak area of the standard against its concentration. Determine the concentration of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in the sample by interpolating its peak area on the calibration curve.

Conclusion

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester is a promising natural compound found in readily available plant sources like Taraxacum officinale and Punica granatum. While quantitative data on its abundance in these sources is still emerging, its demonstrated ability to modulate the Nrf2 and potentially the NF-κB signaling pathways highlights its therapeutic potential for conditions involving inflammation and oxidative stress. The experimental protocols outlined in this guide provide a solid foundation for researchers to further investigate this compound, from its isolation and quantification to the elucidation of its pharmacological mechanisms. Further research is warranted to establish a more direct comparative analysis of its yield from different botanical sources and to fully explore its bioactivities.

References

• 1. Sesquiterpene Lactone Composition and Cellular Nrf2 Induction of Taraxacum officinale Leaves and Roots and Taraxinic Acid β-d-Glucopyranosyl Ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]

"evaluating the therapeutic potential of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester against known standards"

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of the therapeutic potential of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester against established standards in oncology, inflammation, and oxidative stress.

This guide delves into the therapeutic potential of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a sesquiterpene lactone glycoside isolated from plants of the Taraxacum genus. While research on this specific compound is emerging, this document provides a comparative overview of its known cytotoxic effects and discusses the potential for anti-inflammatory and antioxidant activities based on related compounds and established standards.

Cytotoxic Potential: An Emerging Profile

Recent in vitro studies have begun to shed light on the cytotoxic activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. A key study by Michalska and colleagues in 2019 investigated its effects on a panel of human cancer and normal cell lines. While the precise IC50 values from the primary literature were not available for this review, the study indicated cytotoxic activity against several cancer cell lines.[1]

For a comparative perspective, the table below presents the cytotoxic activity of standard chemotherapeutic agents against various cancer cell lines.

Compound	Cell Line(s)	Reported IC50 (µM)	Standard Drug(s)
11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester	Human melanoma (A375, HTB140, WM793), Prostate carcinoma (DU145), Liver cancer (Huh7)	Data not available	Doxorubicin
Taraxinic acid (parent compound)	Human melanoma (A375, HTB140)	83.2	Doxorubicin
Human melanoma (WM793)	60.4	Doxorubicin
Doxorubicin	Broad spectrum against various cancers	Varies by cell line (typically low µM to nM range)	-

Experimental Protocol: Cytotoxicity Assessment (MTT Assay)

The cytotoxic activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells, which forms a purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of living cells.

Workflow:

Figure 1: Workflow of the MTT cytotoxicity assay.

Anti-Inflammatory Potential: Awaiting Direct Evidence

To date, no specific studies have been published evaluating the in vitro anti-inflammatory activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester. However, extracts from Taraxacum officinale, a source of this compound, have demonstrated anti-inflammatory properties. These extracts have been shown to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. This suggests that constituent compounds, such as the one , may contribute to these effects.

Below is a comparison with standard anti-inflammatory drugs.

Compound	Assay	Key Parameters Measured	Reported IC50/Effect	Standard Drug(s)
11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester	Nitric Oxide (NO) Inhibition in RAW 264.7 cells	Nitrite concentration	Data not available	Dexamethasone, Indomethacin
Dexamethasone	Nitric Oxide (NO) Inhibition in RAW 264.7 cells	Nitrite concentration	Varies (typically in the nM to low µM range)	-
Indomethacin	Nitric Oxide (NO) Inhibition in RAW 264.7 cells	Nitrite concentration	Varies (typically in the µM range)	-

Experimental Protocol: In Vitro Nitric Oxide (NO) Inhibition Assay

The anti-inflammatory potential can be assessed by measuring the inhibition of nitric oxide production in LPS-stimulated murine macrophage cells (RAW 264.7). The amount of nitrite, a stable metabolite of NO, in the cell culture supernatant is quantified using the Griess reagent.

Signaling Pathway:

Figure 2: Simplified LPS-induced nitric oxide production pathway.

Antioxidant Capacity: An Area for Future Investigation

Similar to its anti-inflammatory properties, the direct antioxidant activity of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester has not yet been reported in the scientific literature. The broader class of sesquiterpene lactones is known to possess antioxidant potential, and various extracts of Taraxacum species have shown free radical scavenging activity in assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

A comparative table with standard antioxidants is provided below.

Compound	Assay	Reported IC50/EC50	Standard Drug(s)
11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester	DPPH Scavenging Assay	Data not available	Ascorbic Acid, Trolox
Ascorbic Acid	DPPH Scavenging Assay	Varies (typically in the µg/mL range)	-
Trolox	DPPH Scavenging Assay	Varies (typically in the µg/mL range)	-

Experimental Protocol: DPPH Radical Scavenging Assay

The antioxidant activity can be evaluated by the DPPH free radical scavenging assay. This method is based on the ability of an antioxidant to donate an electron to the stable DPPH radical, causing a color change from violet to yellow, which can be measured spectrophotometrically.

Experimental Workflow:

Figure 3: Workflow for the DPPH radical scavenging assay.

Conclusion and Future Directions

11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester demonstrates potential as a cytotoxic agent, warranting further investigation to quantify its efficacy against a broader range of cancer cell lines and to elucidate its mechanism of action. While direct evidence for its anti-inflammatory and antioxidant activities is currently lacking, the known properties of related compounds and plant extracts suggest that these are promising avenues for future research. Further studies are essential to fully characterize the therapeutic potential of this natural product and to establish its profile in comparison to existing standards.

References

• 1. merckmillipore.com [merckmillipore.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester: A Comprehensive Guide

For researchers, scientists, and drug development professionals handling 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, a naturally derived sesquiterpene lactone glycoside, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide provides essential safety and logistical information, drawing from general principles of chemical waste management and the known characteristics of the broader class of sesquiterpene lactones.

Immediate Safety and Handling

Personal Protective Equipment (PPE): When handling 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester in its solid form or in solution, appropriate PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves.	Provides a chemical-resistant barrier to prevent skin absorption.
Eye Protection	Safety goggles or a face shield.	Protects against splashes and airborne particles.
Skin and Body Protection	A lab coat or chemical-resistant apron.	Prevents contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or under a fume hood.	Minimizes inhalation of any dust or aerosols.

Spill Cleanup Procedures: In the event of a spill, immediate and appropriate action is necessary to contain and decontaminate the affected area.

Spill Scenario	Containment	Decontamination	Disposal of Cleanup Materials
Solid Spill	Gently cover the spill with absorbent material (e.g., vermiculite, sand) to prevent dust from becoming airborne.	Moisten the absorbent material with a suitable solvent (e.g., ethanol) to aid in collection.	Collect the mixture into a clearly labeled, sealed container for hazardous waste.
Solution Spill	Surround the spill with an absorbent barrier.	Cover the spill with absorbent pads or material.	Collect all contaminated materials into a sealed, labeled hazardous waste container.

Disposal Protocol: Chemical Degradation via Hydrolysis

Given that 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester contains both an ester and a glycosidic bond, chemical hydrolysis is a recommended method for its degradation prior to disposal. This process breaks the molecule down into smaller, likely less hazardous components. Both acid and base-catalyzed hydrolysis can be effective.

Experimental Protocol: Base-Catalyzed Hydrolysis (Saponification)

This protocol is adapted from general procedures for the hydrolysis of esters and glycosides and should be performed by trained personnel in a controlled laboratory setting.

Materials:

• 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester waste

• Ethanol (B145695) (or other suitable solvent)

• 1 M Sodium hydroxide (B78521) (NaOH) solution

• 1 M Hydrochloric acid (HCl) solution

• pH indicator strips

• Appropriate reaction vessel with reflux condenser

• Heating mantle

• Stirring apparatus

Procedure:

• Dissolution: Dissolve the 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester waste in a minimal amount of ethanol inside the reaction vessel.

• Addition of Base: Add an excess of 1 M NaOH solution to the vessel. A general starting point is a 5 to 10-fold molar excess relative to the estimated amount of the compound.

• Reflux: Heat the mixture to reflux with constant stirring for a minimum of 2 hours. This will facilitate the hydrolysis of both the ester and glycosidic linkages.

• Cooling and Neutralization: Allow the reaction mixture to cool to room temperature. Carefully neutralize the solution by slowly adding 1 M HCl while monitoring the pH with indicator strips. Adjust the pH to a neutral range (pH 6-8).

• Disposal: The resulting neutralized solution, containing the hydrolyzed products (taraxinic acid derivative, glucose, and salts), should be disposed of as chemical waste in accordance with local and institutional regulations. Do not pour down the drain unless explicitly permitted by your institution's environmental health and safety office for neutralized, non-hazardous solutions.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Caption: Decision-making workflow for the safe disposal of the target compound.

Disclaimer: This guide is intended for informational purposes only and is based on general chemical safety principles. It is not a substitute for a formal safety data sheet or the guidance of your institution's Environmental Health and Safety (EHS) department. Always consult with your EHS office for specific disposal protocols and to ensure compliance with all applicable regulations.

Personal protective equipment for handling 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester

For research use only. Not for human consumption. [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the recommended PPE for handling 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Body Part	Required PPE	Specifications and Rationale
Hands	Double-gloved Nitrile Gloves	Provides a robust barrier against skin contact. Double gloving is recommended to protect against undetected punctures or tears[5].
Eyes/Face	Safety Glasses with Side-shields or Goggles	Protects eyes from splashes or airborne particles of the compound[5].
Body	Fully-buttoned Laboratory Coat	Protects skin and personal clothing from contamination[5].
Respiratory	N95 Respirator or higher	Recommended when handling the solid form to prevent inhalation of airborne particles. Primary engineering control is to work in a certified chemical fume hood[5].

Operational Plan for Safe Handling

A systematic approach to handling this compound from receipt to disposal is vital for ensuring laboratory safety.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leakage.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials. For long-term storage as a powder, -20°C is recommended[1].

• Ensure the storage container is clearly labeled with the compound name and any known hazards.

2. Handling Procedures:

• All work with 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester, particularly in its solid (powder) form, must be conducted in a certified chemical fume hood to minimize inhalation exposure[5].

• Before beginning any work, ensure all required PPE is donned correctly.

• Use dedicated spatulas and weighing boats for handling the solid material.

• When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation	Procedure
Small Spills (Solid)	Gently sweep up the material, avoiding dust generation. Place it in a sealed, labeled container for disposal. Clean the spill area with an appropriate solvent, followed by soap and water[5].
Skin Contact	Immediately wash the affected area with soap and copious amounts of water for at least 15 minutes. Remove any contaminated clothing. Seek medical attention if irritation develops[5].
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[5].
Inhalation	Move the individual to fresh air. If they are not breathing, administer artificial respiration. Seek medical attention[5].
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention[5].

Disposal Plan

• All waste materials, including the compound itself, any contaminated consumables (e.g., pipette tips, gloves), and spill cleanup materials, must be disposed of as hazardous chemical waste.

• Place all waste in a clearly labeled, sealed container.

• Follow all local, state, and federal regulations for the disposal of chemical waste. Contact your institution's environmental health and safety (EHS) department for specific guidance.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for responding to a small chemical spill of 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester.

Spill Response Workflow Diagram

References

• 1. 11β,13-Dihydrotaraxinic acid β-D-glucopyranosyl ester | TargetMol [targetmol.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 11,13-Dihydrotaraxinic acid glucosyl ester | C21H30O9 | CID 131751877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cutaneousallergy.org [cutaneousallergy.org]
• 5. benchchem.com [benchchem.com]
• 6. chemotechnique.se [chemotechnique.se]